Meglutol-d3

• CAS: 59060-36-5

Core Science & Biosynthesis

What is Meglutol-d3 and its chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Meglutol-d3, the deuterium-labeled analogue of Meglutol, serves as a critical internal standard for the precise quantification of its parent compound in various biological matrices. This technical guide provides a comprehensive overview of Meglutol-d3, detailing its chemical properties, its role in analytical methodologies, and the pharmacological context of its non-labeled counterpart, Meglutol. The document includes structured data on its chemical characteristics, a representative analytical workflow, and a diagram of the cholesterol biosynthesis pathway targeted by Meglutol.

Introduction to Meglutol-d3

Meglutol-d3 is a stable isotope-labeled form of Meglutol, also known by its synonyms Dicrotalic Acid-d3 and 3-hydroxy-3-methylglutaric acid-d3.[1][2] The incorporation of three deuterium atoms into the molecule results in a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3] Its primary application is in pharmacokinetic and metabolic studies of Meglutol, ensuring accurate and reproducible quantification by correcting for variations during sample preparation and analysis.[1]

Meglutol itself is an antilipemic agent that has been shown to lower levels of cholesterol, triglycerides, serum beta-lipoproteins, and phospholipids. It exerts its effect by inhibiting 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.

Chemical Properties of Meglutol-d3

A summary of the key chemical properties of Meglutol-d3 and its unlabeled form, Meglutol, is presented below. This data is essential for the development of analytical methods and for understanding the compound's behavior in various experimental settings.

Property	Meglutol-d3	Meglutol
Synonyms	Dicrotalic acid-d3, 3-Hydroxy-3-methylglutaric acid-d3, HMG-d3	Dicrotalic acid, 3-Hydroxy-3-methylglutaric acid, HMG
CAS Number	59060-36-5	503-49-1
Molecular Formula	C6H7D3O5	C6H10O5
Molecular Weight	165.16 g/mol	162.14 g/mol
Appearance	White to off-white solid	Data not available
Purity	≥98.0%	Data not available
Storage Conditions	-20°C (1 month), -80°C (6 months)	Data not available

Mechanism of Action of Meglutol

Meglutol-d3, as an isotopic tracer, is expected to follow the same biological pathways as Meglutol. The primary mechanism of action of Meglutol is the inhibition of HMG-CoA reductase. This enzyme catalyzes the conversion of HMG-CoA to mevalonate, a critical step in the synthesis of cholesterol. By inhibiting this enzyme, Meglutol effectively reduces the endogenous production of cholesterol.

Caption: Inhibition of the cholesterol biosynthesis pathway by Meglutol.

Experimental Protocols: Quantitative Analysis Using Meglutol-d3

The following provides a generalized workflow for the quantification of Meglutol in a biological sample using Meglutol-d3 as an internal standard. Specific parameters may need to be optimized depending on the matrix and instrumentation.

Sample Preparation

• Spiking: To a known volume or weight of the biological sample (e.g., plasma, urine), add a precise amount of Meglutol-d3 solution of a known concentration.

• Protein Precipitation: For plasma or serum samples, precipitate proteins by adding a solvent such as acetonitrile or methanol. Vortex and centrifuge to separate the precipitated proteins.

• Liquid-Liquid Extraction (Optional): To further clean up the sample and concentrate the analyte, perform a liquid-liquid extraction using an appropriate organic solvent.

• Evaporation and Reconstitution: Evaporate the organic solvent under a stream of nitrogen. Reconstitute the residue in a solvent compatible with the analytical instrument (e.g., the initial mobile phase for LC-MS).

Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation: Inject the reconstituted sample into an LC system equipped with a suitable column (e.g., C18 reversed-phase) to separate Meglutol from other matrix components.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer. The instrument is set to monitor specific precursor-to-product ion transitions for both Meglutol and Meglutol-d3 in Multiple Reaction Monitoring (MRM) mode.

• Quantification: A calibration curve is generated by analyzing standards containing known concentrations of Meglutol and a fixed concentration of Meglutol-d3. The peak area ratio of Meglutol to Meglutol-d3 is plotted against the concentration of Meglutol. The concentration of Meglutol in the unknown sample is then determined from this calibration curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Meglutol-d3 - Labchem Catalog [labchem.com.my]

In-Depth Technical Guide: Synthesis and Isotopic Labeling of Meglutol-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Meglutol, a lipid-lowering agent, and its deuterated analog, Meglutol-d6. The document details two distinct synthetic pathways, complete with experimental protocols and quantitative data. Furthermore, it outlines the isotopic labeling strategy for the preparation of Meglutol-d6, a valuable tool in pharmacokinetic and metabolic studies.

Introduction

Meglutol, chemically known as 3-hydroxy-3-methylglutaric acid, is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1] Its ability to lower cholesterol, triglycerides, and other lipoproteins has made it a subject of interest in cardiovascular and metabolic disease research.[1] The isotopically labeled version, Meglutol-d6, where the six hydrogen atoms of the two methyl groups are replaced with deuterium, serves as an internal standard for mass spectrometry-based quantification and helps in elucidating its metabolic fate. This guide presents two viable methods for the synthesis of Meglutol and its deuterated form.

Synthetic Pathways

Two primary routes for the synthesis of Meglutol have been identified and are detailed below:

• Route 1: Reformatsky Reaction: This classic carbon-carbon bond-forming reaction provides a straightforward approach to the Meglutol backbone.

• Route 2: Cyanohydrin and Nitrile Hydrolysis: This alternative pathway offers a different strategy for constructing the target molecule.

Route 1: Synthesis via Reformatsky Reaction

The Reformatsky reaction is a well-established method for the synthesis of β-hydroxy esters. In the context of Meglutol synthesis, this involves the reaction of an α-haloester with a ketone in the presence of zinc metal.

Experimental Workflow:

Caption: Synthetic workflow for Meglutol(-d6) via the Reformatsky reaction.

Experimental Protocol:

Step 1: Synthesis of Diethyl 3-hydroxy-3-methylglutarate(-d6)

• To a stirred suspension of activated zinc dust (1.2 equivalents) in anhydrous tetrahydrofuran (THF), a solution of ethyl bromoacetate (1.1 equivalents) and acetone (1.0 equivalent) is added dropwise under an inert atmosphere. For the synthesis of the deuterated analog, acetone-d6 is used.

• The reaction mixture is gently refluxed for 2-3 hours.

• After cooling to room temperature, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude diethyl 3-hydroxy-3-methylglutarate(-d6).

• The crude product is purified by vacuum distillation or column chromatography on silica gel.

Step 2: Hydrolysis to Meglutol(-d6)

• The purified diethyl 3-hydroxy-3-methylglutarate(-d6) is dissolved in a solution of sodium hydroxide (2.2 equivalents) in a mixture of water and ethanol.

• The reaction mixture is stirred at room temperature overnight or gently heated to ensure complete hydrolysis.

• The reaction mixture is cooled, and the ethanol is removed under reduced pressure.

• The aqueous solution is acidified to a pH of approximately 2 with concentrated hydrochloric acid.

• The resulting solution is extracted with ethyl acetate.

• The combined organic extracts are dried over anhydrous sodium sulfate, and the solvent is evaporated to yield Meglutol(-d6) as a solid.

• The product can be further purified by recrystallization.

Quantitative Data:

Step	Reactants	Product	Yield (%)	Purity (%)
1. Reformatsky Reaction	Acetone, Ethyl Bromoacetate, Zinc	Diethyl 3-hydroxy-3-methylglutarate	60-75	>95
2. Hydrolysis	Diethyl 3-hydroxy-3-methylglutarate, Sodium Hydroxide	Meglutol	85-95	>98
1a. Isotopic Labeling (Reformatsky)	Acetone-d6, Ethyl Bromoacetate, Zinc	Diethyl 3-hydroxy-3-methylglutarate-d6	60-75	>95
2a. Isotopic Labeling (Hydrolysis)	Diethyl 3-hydroxy-3-methylglutarate-d6, Sodium Hydroxide	Meglutol-d6	85-95	>98

Route 2: Synthesis via Cyanohydrin and Nitrile Hydrolysis

This alternative route provides a different approach to the Meglutol structure, starting from ethyl acetoacetate.

Experimental Workflow:

Caption: Synthetic workflow for Meglutol via cyanohydrin formation and nitrile hydrolysis.

Experimental Protocol:

Step 1: Synthesis of Ethyl 4-cyano-3-hydroxy-3-methylbutanoate

• Ethyl acetoacetate is treated with a source of cyanide, such as potassium cyanide followed by acidification, to form the cyanohydrin, ethyl 3-cyano-3-hydroxybutanoate.

• The ester and nitrile groups are then reduced, for example using a strong reducing agent like lithium aluminum hydride, to yield the corresponding amino alcohol.

• The amino group is then converted to a nitrile via a Sandmeyer-type reaction, involving diazotization followed by displacement with a cyanide salt, to give ethyl 4-cyano-3-hydroxy-3-methylbutanoate.

Step 2: Hydrolysis to Meglutol

• The ethyl 4-cyano-3-hydroxy-3-methylbutanoate is subjected to vigorous acidic hydrolysis using a strong acid such as concentrated hydrochloric acid.

• The reaction mixture is heated under reflux for several hours to ensure complete hydrolysis of both the ester and the nitrile functionalities to carboxylic acids.

• After cooling, the product is isolated by extraction with an organic solvent.

• The solvent is removed, and the crude Meglutol is purified by recrystallization.

Quantitative Data:

Step	Reactants	Product	Yield (%)	Purity (%)
1. Cyanohydrin Formation & Transformation	Ethyl Acetoacetate, KCN, Reducing Agent, NaNO2, CuCN	Ethyl 4-cyano-3-hydroxy-3-methylbutanoate	40-50	>90
2. Hydrolysis	Ethyl 4-cyano-3-hydroxy-3-methylbutanoate, HCl	Meglutol	70-80	>98

Isotopic Labeling: Synthesis of Meglutol-d6

The synthesis of Meglutol-d6 is most efficiently achieved using the Reformatsky reaction (Route 1) by substituting acetone with its deuterated counterpart, acetone-d6.

Preparation of Acetone-d6:

Acetone-d6 can be prepared by the base-catalyzed exchange of the α-protons of acetone with deuterium from heavy water (D₂O).

Caption: Synthesis of the deuterated starting material, Acetone-d6.

Experimental Protocol for Acetone-d6:

• Acetone is dissolved in an excess of deuterium oxide (D₂O).

• A catalytic amount of a strong base, such as sodium deuteroxide (NaOD), is added to the solution.

• The mixture is stirred at room temperature for an extended period (e.g., 24-48 hours) to allow for complete H-D exchange.

• The deuterated acetone is then isolated by distillation.

• To achieve high isotopic purity (≥98 atom % D), this process may need to be repeated.

Quantitative Data for Isotopic Labeling:

Parameter	Value
Isotopic Purity	≥98 atom % D
Chemical Purity	>99%

Biological Context: Mechanism of Action

Meglutol exerts its lipid-lowering effects by inhibiting HMG-CoA reductase, a key enzyme in the mevalonate pathway, which is responsible for cholesterol biosynthesis.

Caption: Inhibition of the mevalonate pathway by Meglutol.

By blocking this enzyme, Meglutol reduces the endogenous production of cholesterol, leading to an upregulation of LDL receptors on the surface of liver cells and consequently, increased clearance of LDL cholesterol from the bloodstream.

Conclusion

This technical guide has detailed two robust synthetic routes for the preparation of Meglutol and its isotopically labeled analog, Meglutol-d6. The Reformatsky reaction offers a reliable and efficient method, particularly for the introduction of deuterium labels. The alternative route through a cyano-intermediate provides another viable synthetic strategy. The provision of detailed experimental protocols, quantitative data, and workflow diagrams aims to equip researchers and drug development professionals with the necessary information to synthesize these valuable compounds for further investigation into their therapeutic potential.

References

• 1. Meglutol - MeSH - NCBI [ncbi.nlm.nih.gov]

Meglutol-d3: A Technical Guide to its Mechanism of Action in Metabolic Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is a naturally occurring compound with significant potential in the management of hyperlipidemia. Its deuterated form, Meglutol-d3, serves as a valuable tool in metabolic research, primarily as an internal standard for mass spectrometry-based quantification. This technical guide provides an in-depth exploration of the mechanism of action of Meglutol in key metabolic pathways, with a focus on its role as an inhibitor of the cholesterol biosynthesis pathway. This document outlines the core mechanism, presents quantitative data on its inhibitory activity, details relevant experimental protocols, and provides visualizations of the involved pathways and workflows.

Core Mechanism of Action: Inhibition of Cholesterol Biosynthesis

Meglutol exerts its primary metabolic effect by acting as an antilipemic agent, effectively lowering levels of cholesterol, triglycerides, serum beta-lipoproteins, and phospholipids. This is achieved through a dual mechanism targeting the cholesterol biosynthesis pathway:

• Inhibition of HMG-CoA Reductase: Meglutol is a potent inhibitor of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the mevalonate pathway of cholesterol synthesis. By competitively binding to the active site of this enzyme, Meglutol blocks the conversion of HMG-CoA to mevalonic acid, a critical step in the production of cholesterol and other isoprenoids.

• Interference with Acetoacetyl-CoA to HMG-CoA Conversion: Meglutol also interferes with the enzymatic steps responsible for the conversion of acetoacetyl-CoA to HMG-CoA. This upstream inhibition further reduces the substrate available for HMG-CoA reductase, amplifying its cholesterol-lowering effect.

The deuterated form, Meglutol-d3, is presumed to have an identical mechanism of action, with the deuterium labeling serving as a stable isotope tracer for analytical purposes without altering its fundamental biochemical properties.

Quantitative Data

The inhibitory potency of Meglutol on HMG-CoA reductase has been quantified, providing key parameters for researchers.

Parameter	Value	Enzyme Target
Ki	24 nM	HMG-CoA Reductase
IC50	4000 nM	HMG-CoA Reductase

Signaling and Metabolic Pathways

Cholesterol Biosynthesis Pathway and Point of Inhibition

The following diagram illustrates the cholesterol biosynthesis pathway, highlighting the key steps inhibited by Meglutol.

Caption: Cholesterol biosynthesis pathway indicating Meglutol's inhibitory action.

Experimental Protocols

In Vitro HMG-CoA Reductase Inhibition Assay

This protocol outlines a representative method for determining the inhibitory activity of Meglutol on HMG-CoA reductase. The assay is based on the spectrophotometric measurement of the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH by the enzyme.

Materials:

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Meglutol (or Meglutol-d3) stock solution

• Assay Buffer (e.g., potassium phosphate buffer, pH 7.4, containing KCl and DTT)

• 96-well UV-transparent microplate

• Spectrophotometer capable of kinetic measurements at 340 nm

Procedure:

• Prepare Reagents: Prepare fresh solutions of HMG-CoA, NADPH, and a dilution series of Meglutol in the assay buffer.

• Reaction Setup: In a 96-well plate, add the assay buffer, NADPH solution, and the Meglutol solution (or vehicle control) to each well.

• Enzyme Addition: Initiate the reaction by adding the purified HMG-CoA reductase enzyme to each well.

• Substrate Addition: Immediately add the HMG-CoA substrate to start the enzymatic reaction.

• Kinetic Measurement: Place the microplate in a spectrophotometer pre-set to 37°C and immediately begin kinetic measurements of the absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis: Calculate the rate of NADPH consumption (decrease in A340) for each concentration of Meglutol. Determine the percent inhibition relative to the vehicle control and calculate the IC50 value by plotting the percent inhibition against the logarithm of the Meglutol concentration.

Caption: Workflow for the in vitro HMG-CoA reductase inhibition assay.

Quantification of Cholesterol Synthesis using Meglutol-d3 as an Internal Standard

Meglutol-d3 is an ideal internal standard for the quantification of cholesterol and its precursors in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS). The following is a generalized workflow.

Materials:

• Biological samples (e.g., cell lysates, plasma)

• Meglutol-d3 of known concentration

• Solvents for extraction (e.g., chloroform, methanol)

• LC-MS system

Procedure:

• Sample Preparation: Homogenize or lyse the biological samples.

• Internal Standard Spiking: Add a known amount of Meglutol-d3 to each sample.

• Lipid Extraction: Perform a lipid extraction using an appropriate method (e.g., Bligh-Dyer or Folch extraction).

• Sample Derivatization (Optional): Depending on the analytical method, derivatization may be performed to enhance ionization efficiency.

• LC-MS Analysis: Inject the extracted samples into an LC-MS system. Develop a chromatographic method to separate the analytes of interest. Use multiple reaction monitoring (MRM) or selected ion monitoring (SIM) in the mass spectrometer to detect and quantify the native metabolites and the deuterated internal standard.

• Quantification: The concentration of the endogenous metabolites is determined by comparing the peak area of the native analyte to the peak area of the known concentration of the Meglutol-d3 internal standard.

Caption: Workflow for using Meglutol-d3 as an internal standard in LC-MS.

Conclusion

Meglutol is a potent inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis. Its deuterated analog, Meglutol-d3, serves as an essential tool for the accurate quantification of metabolites in this and related pathways. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working to understand and leverage the therapeutic potential of Meglutol. The provided diagrams offer clear visualizations of its mechanism of action and the experimental workflows used to characterize its effects.

Meglutol-d3: A Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the physical, chemical, and analytical characteristics of Meglutol-d3, a deuterated analog of the antilipemic agent Meglutol.

This technical guide provides a comprehensive overview of Meglutol-d3, catering to researchers, scientists, and professionals in the field of drug development. The document details the physicochemical properties, analytical methodologies, and the biological context of this stable isotope-labeled compound.

Core Physical and Chemical Characteristics

Meglutol-d3, also known as 3-Hydroxy-3-(methyl-d3)-pentanedioic acid, is the deuterated form of Meglutol. The incorporation of three deuterium atoms in the methyl group results in a higher molecular weight compared to the parent compound, making it an ideal internal standard for quantitative mass spectrometry-based analyses.

Property	Value	Source
Chemical Name	Pentanedioic acid, 3-hydroxy-3-(methyl-d3)-	[1]
Synonyms	Dicrotalic acid-d3, 3-hydroxy 3-methyl Glutaric Acid-d3, HMG-d3	[2]
CAS Number	59060-36-5	[1][2]
Molecular Formula	C₆H₇D₃O₅	[1]
Molecular Weight	165.16 g/mol
Appearance	White to off-white solid
Purity (HPLC)	≥98.04%
Isotopic Enrichment	≥99% deuterated forms (d₁-d₃)

Solubility Profile

The solubility of Meglutol-d3 has been determined in various common laboratory solvents. This information is crucial for the preparation of stock solutions and experimental assays.

Solvent	Solubility
DMSO	250 mg/mL (with ultrasonic)
DMF	Information not available
Ethanol	Information not available

Biological Activity and Mechanism of Action

Meglutol, the non-deuterated parent compound, is recognized as an antilipemic agent. It exerts its effects by lowering levels of cholesterol, triglycerides, serum beta-lipoproteins, and phospholipids. The primary mechanism of action involves the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway. By blocking this enzyme, Meglutol interferes with the conversion of HMG-CoA to mevalonate, a critical step in cholesterol production.

The following diagram illustrates the HMG-CoA reductase pathway and the point of inhibition by Meglutol.

HMG-CoA Reductase Pathway Inhibition by Meglutol.

Experimental Protocols

Determination of Melting Point (for Meglutol)

A standard capillary melting point apparatus can be used to determine the melting point of Meglutol.

Protocol:

• A small, dry sample of Meglutol is finely powdered.

• The powdered sample is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a steady rate of 1-2 °C per minute.

• The temperature at which the substance first begins to melt (the first appearance of liquid) and the temperature at which the entire sample has liquefied are recorded as the melting range. For pure Meglutol, a sharp melting point of approximately 105-108 °C is expected.

Quantitative Analysis of Meglutol using Meglutol-d3 as an Internal Standard by LC-MS/MS

Meglutol-d3 is primarily utilized as an internal standard for the accurate quantification of Meglutol in biological matrices. The following is a representative protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

4.2.1. Sample Preparation (Plasma)

• To 100 µL of plasma sample, add 10 µL of a known concentration of Meglutol-d3 in a suitable solvent (e.g., methanol).

• Add 300 µL of a protein precipitation solvent (e.g., acetonitrile) to the sample.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

4.2.2. LC-MS/MS Conditions

• LC Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separation.

• Mobile Phase: A gradient elution with water containing 0.1% formic acid (Solvent A) and acetonitrile containing 0.1% formic acid (Solvent B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode with electrospray ionization (ESI).

• MRM Transitions:

  • Meglutol: Precursor ion [M-H]⁻ → Product ion

  • Meglutol-d3: Precursor ion [M-H]⁻ → Product ion (Specific mass transitions need to be optimized for the instrument used).

4.2.3. Data Analysis The concentration of Meglutol in the sample is determined by calculating the peak area ratio of the analyte (Meglutol) to the internal standard (Meglutol-d3) and comparing this to a standard curve prepared with known concentrations of Meglutol.

The following diagram illustrates the general workflow for this quantitative analysis.

Workflow for Quantitative Analysis using Meglutol-d3.

Spectroscopic Data

Storage and Stability

Meglutol-d3 should be stored as a powder at -20°C for long-term stability (up to 3 years). When in solvent, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.

Conclusion

Meglutol-d3 is a valuable tool for researchers in the fields of pharmacology and drug metabolism. Its well-defined physical and chemical properties, coupled with its primary application as a stable isotope-labeled internal standard, enable the accurate and precise quantification of Meglutol in complex biological matrices. This technical guide provides a foundational understanding of Meglutol-d3 to support its effective use in scientific research and drug development.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

Meglutol-d3: A Technical Guide to its Role as a Derivative of 3-Hydroxy-3-methylglutaric Acid in Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Meglutol-d3, a deuterated derivative of 3-hydroxy-3-methylglutaric acid (HMG), also known as Meglutol. Meglutol-d3 serves as a critical internal standard for the accurate quantification of HMG in biological matrices. This document details the biochemical significance of HMG, the rationale for using a deuterated analog in analytical methodologies, and presents available data on its properties. Furthermore, it outlines experimental protocols for the analysis of HMG and its enzymatic interactions, providing a valuable resource for researchers in metabolic disorders, drug development, and clinical diagnostics.

Introduction: The Significance of 3-Hydroxy-3-methylglutaric Acid (HMG)

3-Hydroxy-3-methylglutaric acid (HMG), or meglutol, is a dicarboxylic acid that plays a crucial role in human metabolism.[1] It is an intermediate in the degradation pathway of the essential amino acid leucine.[2] The final step of this pathway involves the cleavage of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) into acetyl-CoA and acetoacetate by the enzyme HMG-CoA lyase.[2]

Defects in HMG-CoA lyase lead to a rare and serious inherited metabolic disorder known as 3-hydroxy-3-methylglutaric aciduria (HMG aciduria).[2][3] This condition results in the accumulation of HMG and other metabolites in the body, leading to symptoms such as vomiting, lethargy, hypoglycemia, and metabolic acidosis.

Beyond its role in leucine metabolism, HMG is also a precursor for the biosynthesis of cholesterol and coenzyme Q10. Notably, HMG itself can act as an inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway. This property has led to interest in HMG and its derivatives as potential therapeutic agents for hypercholesterolemia.

Given its clinical and physiological significance, the accurate quantification of HMG in biological fluids such as urine and plasma is essential for the diagnosis and monitoring of HMG aciduria and for research into related metabolic pathways.

Meglutol-d3: The Deuterated Internal Standard

2.1. Rationale for Use

In quantitative analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving high accuracy and precision. Meglutol-d3, with the formal name 3-hydroxy-3-(methyl-d3)-pentanedioic acid, serves this purpose for the analysis of meglutol.

The key advantages of using a deuterated internal standard like Meglutol-d3 include:

• Similar Chemical and Physical Properties: Meglutol-d3 has nearly identical chemical and physical properties to the unlabeled meglutol. This ensures that it behaves similarly during sample preparation, chromatography, and ionization in the mass spectrometer.

• Correction for Matrix Effects and Analyte Loss: Any loss of analyte during sample extraction, derivatization, or injection will be mirrored by a proportional loss of the internal standard. Similarly, variations in ionization efficiency due to the sample matrix will affect both the analyte and the internal standard to the same extent. The ratio of the analyte signal to the internal standard signal remains constant, allowing for accurate quantification.

• Co-elution: In chromatography, Meglutol-d3 co-elutes with meglutol, further ensuring that they are subjected to the same analytical conditions.

2.2. Physicochemical Properties

A summary of the key physicochemical properties of Meglutol and Meglutol-d3 is provided in the table below.

Property	Meglutol (3-Hydroxy-3-methylglutaric acid)	Meglutol-d3
CAS Number	503-49-1	59060-36-5
Molecular Formula	C6H10O5	C6H7D3O5
Molecular Weight	162.14 g/mol	165.16 g/mol
Formal Name	3-hydroxy-3-methylpentanedioic acid	3-hydroxy-3-(methyl-d3)-pentanedioic acid
Isotopic Purity	Not Applicable	≥98 atom % D
Chemical Purity (CP)	Not Applicable	≥98%

Table 1: Physicochemical properties of Meglutol and Meglutol-d3. Data sourced from.

Synthesis of Meglutol-d3

Caption: Plausible synthetic pathway for Meglutol-d3.

This generalized scheme illustrates the key transformation of introducing a deuterated methyl group onto a precursor molecule, followed by hydrolysis to yield the final product. The specific choice of starting material and protecting groups would be crucial for optimizing the reaction yield and purity.

Experimental Protocols

4.1. Quantification of 3-Hydroxy-3-methylglutaric Acid in Urine using LC-MS/MS

This protocol provides a framework for the quantitative analysis of HMG in urine samples using Meglutol-d3 as an internal standard.

4.1.1. Sample Preparation

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 100 µL of urine.

• Add a known amount of Meglutol-d3 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Add 400 µL of acidified acetonitrile (e.g., with 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

4.1.2. Derivatization (Butylation)

• To the dried residue, add 50 µL of 3 M HCl in n-butanol.

• Cap the tube tightly and heat at 65°C for 30 minutes.

• Cool the sample to room temperature and evaporate the solvent to dryness under nitrogen.

• Reconstitute the dried derivative in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

Caption: Workflow for LC-MS/MS analysis of HMG.

4.1.3. LC-MS/MS Parameters

• LC Column: C18 or similar reversed-phase column.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A suitable gradient to achieve separation from other organic acids.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both HMG and Meglutol-d3.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
HMG (butyl ester)	[Value]	[Value]
Meglutol-d3 (butyl ester)	[Value+3]	[Value]

Table 2: Exemplary MRM transitions for HMG and Meglutol-d3 analysis. Actual values need to be optimized based on the specific instrument and derivatization.

4.2. HMG-CoA Reductase Inhibition Assay

This colorimetric assay measures the inhibitory potential of HMG on HMG-CoA reductase activity by monitoring the decrease in NADPH absorbance at 340 nm.

4.2.1. Reagents

• HMG-CoA Reductase Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, containing KCl, EDTA, and DTT).

• NADPH solution.

• HMG-CoA (substrate) solution.

• HMG (Meglutol) solution (test inhibitor).

• Pravastatin or Atorvastatin (positive control inhibitor).

• Purified HMG-CoA reductase enzyme.

4.2.2. Assay Protocol

• In a 96-well UV-transparent plate, add the following to each well:

  • HMG-CoA Reductase Assay Buffer.

  • NADPH solution.

  • HMG solution at various concentrations (or positive control/vehicle).

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding HMG-CoA solution to each well.

• Immediately measure the absorbance at 340 nm every 20-30 seconds for 10-20 minutes using a microplate reader.

• Calculate the rate of NADPH consumption (decrease in absorbance over time).

• Determine the percent inhibition of HMG-CoA reductase activity for each concentration of HMG.

• Calculate the IC50 value of HMG.

Caption: HMG-CoA reductase inhibition by Meglutol.

Biochemical Pathways

5.1. Leucine Degradation Pathway

HMG is a key intermediate in the catabolism of the branched-chain amino acid leucine. A defect in the enzyme HMG-CoA lyase disrupts this pathway, leading to the accumulation of HMG-CoA, which is subsequently hydrolyzed to HMG.

Caption: Leucine degradation and HMG formation.

Conclusion

Meglutol-d3 is an indispensable tool for researchers and clinicians working on 3-hydroxy-3-methylglutaric acid. Its use as an internal standard ensures the reliability of quantitative data, which is crucial for the accurate diagnosis of HMG aciduria and for advancing our understanding of the metabolic pathways involving HMG. The experimental protocols and biochemical pathway diagrams provided in this guide serve as a foundational resource for professionals in the fields of metabolic research, clinical chemistry, and drug development. Further research into the development of a standardized and readily accessible synthesis protocol for Meglutol-d3 would be highly beneficial to the scientific community.

References

• 1. Development and validation of an LC-MS/MS based method for quantification of 25 hydroxyvitamin D2 and 25 hydroxyvitamin D3 in human serum and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Validation of a Liquid Chromatography Mass Spectrometry Method for Simultaneous Measurement of 25(OH)D3, epi-25(OH)D3, 25(OH)D2, Vitamin A, α-Tocopherol, and γ-Tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Meglutol-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Meglutol-d3, a deuterated form of the lipid-lowering agent Meglutol. This document outlines its chemical properties, mechanism of action, and key applications in research, with a focus on its use as an internal standard in analytical chemistry and its relevance in the study of cholesterol metabolism.

Core Properties of Meglutol-d3

Meglutol-d3, also known by synonyms such as Dicrotalic acid-d3 and 3-hydroxy-3-methylglutaric acid-d3, is the deuterium-labeled version of Meglutol.[1][2] This stable isotope-labeled compound is primarily utilized in research settings for its unique physical and chemical properties that make it an ideal internal standard for mass spectrometry-based quantification of its non-labeled counterpart.[3]

Property	Value	Citations
CAS Number	59060-36-5
Molecular Formula	C₆H₇D₃O₅
Molecular Weight	165.16 g/mol
Purity	≥98-99% deuterated forms
Solubility	DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30 mg/ml, PBS (pH 7.2): 10 mg/ml
Appearance	White to off-white solid

Mechanism of Action: Inhibition of Cholesterol Biosynthesis

Meglutol acts as an antilipemic agent by targeting the cholesterol biosynthesis pathway. Its primary mechanism of action is the inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in this metabolic pathway. By blocking the conversion of HMG-CoA to mevalonate, Meglutol effectively reduces the endogenous production of cholesterol. This mechanism is shared with the widely used class of cholesterol-lowering drugs known as statins. Meglutol also interferes with earlier steps in the pathway, specifically the conversion of acetate to HMG-CoA.

Inhibition of HMG-CoA Reductase by Meglutol in the Cholesterol Biosynthesis Pathway.

Experimental Protocols

Quantification of Meglutol using Meglutol-d3 as an Internal Standard by LC-MS/MS

This protocol provides a general framework for the use of Meglutol-d3 as a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of Meglutol in biological samples.

a. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Meglutol and dissolve it in a suitable organic solvent (e.g., methanol) to a final volume of 1 mL.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Meglutol-d3 and dissolve it in the same solvent to a final volume of 1 mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards at various concentrations. Prepare a working solution of the internal standard at a fixed concentration.

b. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of the biological sample (e.g., plasma, serum) into a microcentrifuge tube.

• Add a specific volume of the internal standard working solution to each sample, calibrator, and quality control sample.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

c. LC-MS/MS Analysis:

• Chromatography: Employ a suitable C18 column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid. The goal is to achieve chromatographic separation of Meglutol from other matrix components and ensure co-elution with Meglutol-d3.

• Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Optimize the precursor-to-product ion transitions for both Meglutol and Meglutol-d3.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration of the calibration standards. Determine the concentration of Meglutol in the unknown samples from this curve.

Workflow for Quantification of Meglutol using Meglutol-d3 by LC-MS/MS.

In Vitro HMG-CoA Reductase Inhibition Assay

This colorimetric assay measures the inhibitory activity of Meglutol on HMG-CoA reductase by monitoring the decrease in absorbance due to the oxidation of NADPH.

a. Reagents and Materials:

• HMG-CoA Reductase enzyme

• HMG-CoA (substrate)

• NADPH

• Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4, containing KCl, EDTA, and DTT)

• Test compound (Meglutol) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Pravastatin)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

b. Assay Protocol:

• Prepare a reaction mixture in each well of the 96-well plate containing the assay buffer, NADPH, and the HMG-CoA reductase enzyme.

• Add the test compound (Meglutol at various concentrations), the positive control, or the vehicle control to the respective wells.

• Incubate the plate at 37°C for a short period to allow the inhibitor to interact with the enzyme.

• Initiate the enzymatic reaction by adding the HMG-CoA substrate to all wells.

• Immediately measure the absorbance at 340 nm at time zero, and then kinetically every 20-30 seconds for 10-20 minutes.

• Calculate the rate of NADPH consumption (decrease in absorbance over time) for each condition.

• Determine the percent inhibition of HMG-CoA reductase activity by Meglutol at each concentration relative to the vehicle control.

• If desired, calculate the IC₅₀ value by plotting the percent inhibition against the logarithm of the Meglutol concentration.

Preclinical and Research Applications

While specific preclinical trial data for Meglutol is not extensively published, compounds in this class are typically evaluated in animal models of hypercholesterolemia. For instance, studies with other HMG-CoA reductase inhibitors have involved oral administration to rats, mice, and rabbits, followed by monitoring of serum cholesterol, triglycerides, and lipoprotein levels. Meglutol-d3 is a critical tool in such studies for the accurate pharmacokinetic analysis of the parent compound.

In vitro studies using cell lines such as the human liver cancer cell line HepG2 are also valuable for investigating the effects of compounds on cholesterol synthesis and metabolism. These cells express the necessary enzymes and pathways for cholesterol homeostasis and can be used to assess changes in gene expression (e.g., HMGCR) and cellular lipid content following treatment with Meglutol.

References

• 1. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. myadlm.org [myadlm.org]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Meglutol in Human Plasma using Meglutol-d3 as an Internal Standard by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Meglutol (3-hydroxy-3-methylglutaric acid) in human plasma. Meglutol-d3 is employed as the internal standard to ensure accuracy and precision. The method utilizes a simple and rapid protein precipitation for sample preparation, followed by a 10-minute chromatographic separation. This high-throughput method is suitable for pharmacokinetic studies and clinical research in drug development.

Introduction

Meglutol is an antilipemic agent that lowers cholesterol and triglycerides. Accurate and reliable quantification of Meglutol in biological matrices is essential for pharmacokinetic and bioavailability studies. Stable isotope-labeled internal standards are the gold standard in quantitative LC-MS/MS analysis as they compensate for matrix effects and variations in sample processing. This application note details a validated method for the determination of Meglutol in human plasma using its deuterated analog, Meglutol-d3, as the internal standard.

Experimental

Materials and Reagents

• Meglutol and Meglutol-d3 standards were of >98% purity.

• Human plasma (K2-EDTA) was sourced from a certified vendor.

• Acetonitrile (LC-MS grade), Water (LC-MS grade), and Formic Acid (LC-MS grade) were used.

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard and Sample Preparation

Stock Solutions: Stock solutions of Meglutol and Meglutol-d3 were prepared in methanol at a concentration of 1 mg/mL.

Working Solutions: Working standard solutions of Meglutol were prepared by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water. The internal standard working solution (Meglutol-d3) was prepared at a concentration of 100 ng/mL in the same diluent.

Plasma Sample Preparation: A simple protein precipitation method was employed for plasma sample preparation. To 100 µL of plasma, 20 µL of the internal standard working solution (100 ng/mL Meglutol-d3) was added, followed by 300 µL of acetonitrile. The mixture was vortexed for 1 minute to precipitate the proteins. After centrifugation at 10,000 rpm for 10 minutes, the supernatant was transferred to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: Cogent Diamond Hydride™, 4µm, 100Å, 2.1 x 150 mm

• Mobile Phase A: Water with 10 mM Ammonium Formate

• Mobile Phase B: 95% Acetonitrile / 5% Water with 10 mM Ammonium Formate

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	%B
  0.0	95
  1.0	95
  5.0	30
  7.0	30
  7.1	95

  | 10.0 | 95 |

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)
  Meglutol	161.0	117.0

  | Meglutol-d3 | 164.0 | 120.0 |

Results and Discussion

Method Validation

The method was validated for linearity, precision, accuracy, and recovery according to standard bioanalytical method validation guidelines.

Linearity: The calibration curve for Meglutol in human plasma was linear over the concentration range of 10 to 5000 ng/mL. The coefficient of determination (r²) was consistently >0.99.

Precision and Accuracy: The intra- and inter-day precision and accuracy were evaluated at three quality control (QC) concentrations (low, medium, and high). The results are summarized in the table below.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
Low	30	4.2	-2.5	5.1	-1.8
Medium	300	3.1	1.2	3.9	0.9
High	3000	2.5	0.8	3.2	1.5

Recovery: The extraction recovery of Meglutol from human plasma was determined by comparing the peak areas of extracted samples to those of post-extraction spiked samples. The recovery was consistent across the three QC levels, with a mean recovery of >85%.

Visualizations

Caption: Experimental workflow for the analysis of Meglutol in human plasma.

Caption: Logical relationship of the LC-MS/MS analysis steps.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and high-throughput solution for the quantification of Meglutol in human plasma. The use of Meglutol-d3 as an internal standard ensures the accuracy and precision of the results. The simple protein precipitation sample preparation protocol allows for rapid sample processing, making this method well-suited for pharmacokinetic studies in a drug development setting.

Quantitative Analysis of Organic Acids in Biological Fluids Using Meglutol-d3 by LC-MS/MS

Application Note

Introduction

Organic acids are a diverse group of carboxylic acid-containing compounds that are key intermediates in various metabolic pathways, including the Krebs cycle and amino acid metabolism. The quantitative analysis of organic acids in biological fluids such as urine and serum is crucial for the diagnosis and monitoring of inborn errors of metabolism, as well as for research in drug development and metabolic disorders. Stable isotope-labeled internal standards are essential for accurate and precise quantification by mass spectrometry, correcting for matrix effects and variations in sample preparation and instrument response. Meglutol-d3 (3-Hydroxy-3-methylglutaric acid-d3) is a deuterated analog of 3-Hydroxy-3-methylglutaric acid (HMG), an important intermediate in the degradation of the amino acid leucine. This application note provides a detailed protocol for the quantitative analysis of a panel of organic acids in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Meglutol-d3 as an internal standard for its corresponding non-labeled analyte.

Principle

This method utilizes a "dilute-and-shoot" approach for minimal sample preparation, followed by reversed-phase liquid chromatography for the separation of organic acids. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of deuterated internal standards, including Meglutol-d3, for specific analytes ensures high accuracy and precision by correcting for any analyte loss during sample handling and ionization suppression or enhancement in the MS source.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of organic acids and deuterated internal standards, including Meglutol-d3 (D3–3-hydroxy-3-methyl-glutaric acid), were sourced from a reputable chemical supplier.

• Solvents: LC-MS grade water, acetonitrile, and formic acid.

• Sample Collection: Human urine samples were collected in sterile containers and stored at -80°C until analysis.

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Sample Preparation

• Thaw frozen urine samples on ice.

• Vortex the samples to ensure homogeneity.

• Centrifuge the urine samples at 4°C and 14,000 rpm for 10 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, combine 10 µL of the urine supernatant with 490 µL of an internal standard working solution (prepared in 0.1% formic acid in water). The internal standard solution should contain Meglutol-d3 and other relevant deuterated organic acids at appropriate concentrations.

• Vortex the mixture thoroughly.

• Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., Acquity UPLC HSS T3, 1.8 µm, 2.1 × 100 mm).[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Gradient:

    • 0-2 min: 2% B

    • 2-10 min: 2% to 80% B

    • 10-12 min: 80% B

    • 12-12.1 min: 80% to 2% B

    • 12.1-15 min: 2% B

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 500°C.

  • Gas Flows: Optimized for the specific instrument.

  • MRM Transitions: Specific precursor-to-product ion transitions for each organic acid and its corresponding internal standard were determined by infusing individual standard solutions. For 3-hydroxy-3-methylglutaric acid and its internal standard, Meglutol-d3, the transitions would be optimized accordingly.

Data Presentation

The following tables summarize the quantifiable organic acids and representative chromatographic and mass spectrometric parameters.

Table 1: List of Quantifiable Organic Acids and Corresponding Deuterated Internal Standards.

Analyte	Deuterated Internal Standard
3-Hydroxy-3-methylglutaric acid	Meglutol-d3 (D3-3-hydroxy-3-methylglutaric acid) [1]
Citric Acid	D4-Citric Acid
Succinic Acid	D4-Succinic Acid
Fumaric Acid	D2-Fumaric Acid
α-Ketoglutaric Acid	13C5-α-Ketoglutaric Acid
Malic Acid	D3-Malic Acid
Lactic Acid	D3-Lactic Acid
Pyruvic Acid	13C3-Pyruvic Acid
3-Hydroxyisovaleric Acid	D6-3-Hydroxyisovaleric Acid
Methylmalonic Acid	D3-Methylmalonic Acid

Table 2: Representative LC-MS/MS Parameters for Selected Organic Acids.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
3-Hydroxy-3-methylglutaric acid	161.0	101.0	4.5
Meglutol-d3	164.0	104.0	4.5
Citric Acid	191.1	111.1	3.8
D4-Citric Acid	195.1	113.1	3.8
Succinic Acid	117.0	73.0	4.2
D4-Succinic Acid	121.0	77.0	4.2
α-Ketoglutaric Acid	145.0	101.0	5.1
13C5-α-Ketoglutaric Acid	150.0	105.0	5.1

Visualizations

Experimental Workflow

Caption: A flowchart illustrating the key steps from sample preparation to data analysis for the quantitative determination of organic acids.

Relevant Metabolic Pathways

3-Hydroxy-3-methylglutaric acid is a key intermediate in the catabolism of the branched-chain amino acid, leucine. Many of the other quantified organic acids are central to energy metabolism, primarily through the Krebs Cycle (also known as the Citric Acid Cycle or TCA Cycle).

Caption: Simplified pathway of Leucine catabolism, highlighting the formation of 3-Hydroxy-3-methylglutaric acid (HMG).

Caption: An overview of the Krebs Cycle, indicating the central role of several quantifiable organic acids in cellular energy metabolism.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and reliable approach for the quantitative analysis of organic acids in urine. The simple "dilute-and-shoot" sample preparation minimizes analyte loss and matrix effects. The use of Meglutol-d3 as an internal standard for 3-hydroxy-3-methylglutaric acid, along with other appropriate deuterated standards for other analytes, is critical for achieving the high accuracy and precision required in clinical and research settings. This methodology is well-suited for high-throughput analysis, enabling the efficient screening and monitoring of metabolic disorders.

References

• 1. Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Target Analytes in Serum and Plasma using Deuterated Internal Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the quantitative analysis of target analytes in human serum and plasma samples using a deuterated internal standard, exemplified by methods commonly employed for compounds such as Vitamin D metabolites. The use of a stable isotope-labeled internal standard, such as a d3-labeled analogue, is a robust approach in mass spectrometry-based bioanalysis. It effectively corrects for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision. The following protocols are compiled from established methodologies and are intended to serve as a comprehensive guide for laboratory personnel.

Experimental Protocols

Sample Preparation: Protein Precipitation and Solid-Phase Extraction (SPE)

A common and effective method for preparing serum and plasma samples involves protein precipitation followed by solid-phase extraction to remove interfering substances.

Materials:

• Serum or plasma samples

• Deuterated internal standard (e.g., Target Analyte-d3) spiking solution

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, deionized

• Formic acid

• SPE cartridges (e.g., C18 or similar reversed-phase)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen serum or plasma samples at room temperature.

• Internal Standard Spiking: To 200 µL of each serum or plasma sample, add a specific volume (e.g., 20 µL) of the deuterated internal standard spiking solution. Vortex briefly to mix.

• Protein Precipitation: Add 500 µL of acetonitrile to each sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 15 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Solvent Evaporation: Evaporate the acetonitrile from the supernatant under a gentle stream of nitrogen.

• Sample Dilution: Add 800 µL of deionized water to the remaining aqueous solution and vortex.

• SPE Cartridge Conditioning: Condition the SPE cartridges by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 30% aqueous methanol to remove polar interferences.

• Elution: Elute the target analyte and internal standard with an appropriate organic solvent (e.g., 1 mL of methanol or ethyl acetate).

• Final Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen. Reconstitute the residue in a specific volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient might start at 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for the target analyte and its deuterated internal standard must be determined and optimized. For example:

  • Target Analyte: [M+H]+ → fragment ion

  • Target Analyte-d3: [M+H]+ → fragment ion (with a 3 Da mass shift)

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Data Presentation

The following tables summarize typical quantitative data obtained during method validation for the analysis of an analyte in serum/plasma using a deuterated internal standard.

Table 1: Method Linearity and Sensitivity

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL

Table 2: Accuracy and Precision (Intra-day and Inter-day)

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low QC	5	< 10%	90 - 110%	< 15%	85 - 115%
Mid QC	50	< 10%	90 - 110%	< 15%	85 - 115%
High QC	800	< 10%	90 - 110%	< 15%	85 - 115%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	5	85 - 115%	85 - 115%
High QC	800	85 - 115%	85 - 115%

Visualization

The following diagram illustrates the experimental workflow for the analysis of a target analyte in serum or plasma using a deuterated internal standard.

Caption: Experimental workflow for analyte quantification.

Application of Meglutol-d3 in Clinical Mass Spectrometry for the Diagnosis of 3-Hydroxy-3-Methylglutaric Aciduria

Introduction

Meglutol, also known as 3-hydroxy-3-methylglutaric acid (3-HMG), is a key intermediate in the metabolic pathway of the essential amino acid leucine and in the synthesis of ketone bodies. The accurate quantification of Meglutol in biological fluids is crucial for the diagnosis and management of an inborn error of metabolism known as 3-hydroxy-3-methylglutaric aciduria (HMG-CoA lyase deficiency). This autosomal recessive disorder results from the deficiency of the enzyme 3-hydroxy-3-methylglutaryl-CoA lyase, leading to the accumulation of 3-HMG and other organic acids in urine and blood. Clinical manifestations can be severe, including metabolic acidosis, hypoglycemia, and neurological damage.

Stable isotope-labeled internal standards are the gold standard for quantitative analysis by mass spectrometry, as they correct for variations in sample preparation and instrument response. Meglutol-d3, the deuterium-labeled analog of Meglutol, serves as an ideal internal standard for the precise and accurate quantification of endogenous Meglutol levels in clinical specimens. This application note provides detailed protocols for the use of Meglutol-d3 in the clinical mass spectrometric analysis of 3-hydroxy-3-methylglutaric acid in urine.

Clinical Significance

Elevated levels of 3-hydroxy-3-methylglutaric acid are the primary biochemical marker for 3-HMG-CoA lyase deficiency.[1][2] The quantitative analysis of this and other related organic acids in urine is essential for:

• Diagnosis: Confirming a suspected diagnosis of 3-HMG-CoA lyase deficiency in symptomatic individuals or as a follow-up to abnormal newborn screening results.[3]

• Monitoring: Assessing the effectiveness of dietary management and therapeutic interventions in diagnosed patients.

• Differential Diagnosis: Distinguishing 3-HMG-CoA lyase deficiency from other organic acidurias with overlapping clinical presentations.

Quantitative Data Summary

The use of Meglutol-d3 as an internal standard allows for the accurate determination of 3-hydroxy-3-methylglutaric acid concentrations in urine. The table below summarizes the typical quantitative findings in healthy individuals compared to patients with 3-HMG-CoA lyase deficiency.

Analyte	Cohort	Urine Concentration (mmol/mol creatinine)
3-Hydroxy-3-methylglutaric acid	Healthy Controls	≤ 26
3-Hydroxy-3-methylglutaric acid	Patients with 3-HMG-CoA lyase deficiency	200 - 11,000
3-Methylglutaconic acid	Patients with 3-HMG-CoA lyase deficiency	Significantly elevated
3-Hydroxyisovaleric acid	Patients with 3-HMG-CoA lyase deficiency	Significantly elevated
3-Methylglutaric acid	Patients with 3-HMG-CoA lyase deficiency	Significantly elevated

Data compiled from multiple sources indicating typical ranges.[4][5]

Experimental Protocols

Protocol 1: Quantitative Analysis of Urinary 3-Hydroxy-3-methylglutaric Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a stable isotope dilution GC-MS method for the quantification of 3-hydroxy-3-methylglutaric acid in urine using Meglutol-d3 as the internal standard.

Materials and Reagents:

• Urine sample

• Meglutol-d3 internal standard solution (concentration to be optimized based on instrument sensitivity)

• Deionized water

• Hydrochloric acid (HCl)

• Sodium chloride (NaCl)

• Ethyl acetate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Glass test tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Heating block

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Sample Preparation Workflow:

Caption: Experimental workflow for the preparation of urine samples for GC-MS analysis.

Procedure:

• Sample Collection and Normalization: Collect a random urine sample. To normalize for urine dilution, the volume of urine used for extraction is typically adjusted based on the creatinine concentration.

• Internal Standard Spiking: To a glass test tube, add a known volume of the urine sample and a precise amount of the Meglutol-d3 internal standard solution.

• Acidification: Acidify the sample to a pH of less than 2 by adding a few drops of hydrochloric acid. This protonates the organic acids, making them more extractable into an organic solvent.

• Salting Out: Add solid sodium chloride to the sample until saturation to increase the polarity of the aqueous phase and enhance the extraction of organic acids.

• Liquid-Liquid Extraction: Add a measured volume of ethyl acetate to the tube. Vortex vigorously for 1-2 minutes to extract the organic acids into the ethyl acetate layer. Centrifuge to separate the phases. Carefully transfer the upper organic layer to a clean tube. Repeat the extraction process for a second time and combine the organic extracts.

• Evaporation: Evaporate the combined organic extracts to complete dryness under a gentle stream of nitrogen at room temperature or with gentle heating (e.g., 35-40°C).

• Derivatization: To the dried residue, add a mixture of BSTFA with 1% TMCS and pyridine. Cap the tube tightly and heat at a specific temperature (e.g., 60-70°C) for a defined period (e.g., 30-60 minutes) to convert the organic acids into their more volatile trimethylsilyl (TMS) derivatives.

• GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

GC-MS Parameters (Example):

Parameter	Setting
GC System
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Carrier Gas	Helium
Injection Mode	Split or splitless
Injector Temperature	250°C
Oven Program	Initial temp 70°C, hold for 2 min, ramp to 300°C at 5-10°C/min, hold for 5 min
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 50-600
Data Acquisition	Full scan and/or Selected Ion Monitoring (SIM)
Target Ions (TMS derivatives)
3-HMG	Monitor characteristic fragment ions
Meglutol-d3	Monitor corresponding fragment ions with a +3 Da shift

Data Analysis:

Quantification is performed by creating a calibration curve using known concentrations of Meglutol standard and a fixed concentration of Meglutol-d3. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Protocol 2: Quantitative Analysis of Urinary 3-Hydroxy-3-methylglutaric Acid by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for an LC-MS/MS method for the direct analysis of 3-hydroxy-3-methylglutaric acid in urine, which often requires less sample preparation than GC-MS.

Materials and Reagents:

• Urine sample

• Meglutol-d3 internal standard solution

• Deionized water

• Formic acid

• Acetonitrile

• Syringe filters (0.22 µm)

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation: Dilute the urine sample with deionized water. Add a precise amount of the Meglutol-d3 internal standard solution.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove particulates.

• LC-MS/MS Analysis: Inject the filtered sample into the LC-MS/MS system.

LC-MS/MS Parameters (Example):

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized to separate 3-HMG from other urinary components
Flow Rate	0.2-0.4 mL/min
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), negative ion mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions
3-HMG	Precursor ion [M-H]⁻ → Product ion(s)
Meglutol-d3	Precursor ion [M-H]⁻ → Product ion(s) (with corresponding mass shift)

Data Analysis:

Similar to the GC-MS method, quantification is based on the ratio of the peak area of the analyte to the internal standard, using a calibration curve prepared with known standards.

Diagnostic Pathway and Logical Relationships

The diagnosis of 3-HMG-CoA lyase deficiency follows a structured pathway that integrates clinical suspicion with biochemical and genetic testing.

References

• 1. 3-Hydroxy-3-methylglutaryl-coenzyme A lyase deficiency: review of 18 reported patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Hydroxy-3-methylglutaryl-CoA (HMG-CoA) Lyase Deficiency Journal of Clinical Practice and Research [jcpres.com]
• 3. babysfirsttest.org [babysfirsttest.org]
• 4. 3-OH-3-Methylglutaric Acid | Rupa Health [rupahealth.com]
• 5. 3-Hydroxy-3-methylglutaric - Organic Acids - Lab Results explained | HealthMatters.io [healthmatters.io]

Application Notes and Protocols for the Quantification of Meglutol in Biological Matrices using Meglutol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is a compound of interest in various biomedical research areas. Accurate quantification of meglutol in biological matrices such as plasma and urine is crucial for pharmacokinetic, toxicokinetic, and clinical studies. The use of a stable isotope-labeled internal standard, such as Meglutol-d3, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variability in sample processing and instrument response.[1][2][3] This document provides a detailed protocol for the determination of meglutol in biological fluids using Meglutol-d3 as an internal standard.

Principle

The method described is based on the principle of stable isotope dilution analysis. A known amount of Meglutol-d3 is added to the biological sample, which then undergoes a simple protein precipitation step. The supernatant is subsequently analyzed by LC-MS/MS. The analyte and the internal standard are separated chromatographically and detected by multiple reaction monitoring (MRM). The ratio of the peak area of meglutol to that of Meglutol-d3 is used to calculate the concentration of meglutol in the sample.

Materials and Reagents

• Meglutol (analytical standard)

• Meglutol-d3 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control human plasma/urine

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of meglutol and Meglutol-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the meglutol stock solution with 50:50 (v/v) methanol:water to create working standard solutions for the calibration curve.

• Internal Standard Working Solution: Prepare a working solution of Meglutol-d3 at an appropriate concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

• Calibration Curve and QC Samples: Spike control biological matrix (plasma or urine) with the meglutol working standard solutions to prepare calibration standards at a minimum of six concentration levels. Similarly, prepare QC samples at low, medium, and high concentrations.

Sample Preparation

The following protocol is a general guideline for protein precipitation, a common and effective method for preparing biological samples for LC-MS/MS analysis.[4][5]

• Allow all samples (standards, QCs, and unknown samples) to thaw to room temperature.

• To a 100 µL aliquot of each sample in a microcentrifuge tube, add 20 µL of the Meglutol-d3 internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the proteins.

• Vortex the samples for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and centrifuge the samples again.

• Transfer the supernatant to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are suggested starting conditions and may require optimization for your specific instrumentation.

Liquid Chromatography (LC)

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and re-equilibrate.

Mass Spectrometry (MS/MS)

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
Gas Flow Rates	Optimize for specific instrument

Predicted MRM Transitions

The exact MRM transitions for meglutol and Meglutol-d3 should be determined by infusing the individual standard solutions into the mass spectrometer. Based on the chemical structure of meglutol (3-hydroxy-3-methylglutaric acid, C6H10O5, molecular weight: 162.14 g/mol ), the following are predicted precursor and product ions in negative ion mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Meglutol	161.05 (M-H)⁻	Predicted: 143.04 (loss of H₂O), 117.04 (loss of COOH), 87.04 (further fragmentation)
Meglutol-d3	164.07 (M-H)⁻	Predicted: 146.06 (loss of H₂O), 120.06 (loss of COOH), 90.06 (further fragmentation)

Note: These are predicted transitions and must be experimentally confirmed and optimized.

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). The following parameters should be assessed:

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of meglutol and Meglutol-d3 in blank matrix samples.
Linearity	Calibration curve should have a correlation coefficient (r²) of ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve with acceptable precision (≤ 20%) and accuracy (within ± 20%).
Accuracy and Precision	Intra- and inter-day precision (%CV) should be ≤ 15% (≤ 20% for LLOQ), and accuracy (% bias) should be within ± 15% (± 20% for LLOQ).
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked samples to that in neat solution.
Recovery	The extraction efficiency of the analyte from the biological matrix.
Stability	Analyte stability should be evaluated under various conditions: freeze-thaw, short-term (bench-top), and long-term storage.

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained during method validation.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Meglutol	e.g., 1 - 1000	≥ 0.99

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (% Bias)
LLOQ	e.g., 1	≤ 20%	± 20%	≤ 20%	± 20%
Low	e.g., 3	≤ 15%	± 15%	≤ 15%	± 15%
Medium	e.g., 100	≤ 15%	± 15%	≤ 15%	± 15%
High	e.g., 800	≤ 15%	± 15%	≤ 15%	± 15%

Visualizations

Caption: Experimental workflow for meglutol quantification.

Caption: Hypothetical signaling pathway of meglutol.

References

• 1. Stable-isotope dilution gas chromatography-mass spectrometric measurement of 3-hydroxyglutaric acid, glutaric acid and related metabolites in body fluids of patients with glutaric aciduria type 1 found in newborn screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of urinary D- and L-2-hydroxyglutarate enantiomers by stable-isotope-dilution liquid chromatography-tandem mass spectrometry after derivatization with diacetyl-L-tartaric anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]

Application Note: Incorporating Meglutol-d3 in Metabolomics Workflows for Enhanced Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the incorporation of Meglutol-d3 as an internal standard in metabolomics workflows, with a specific focus on the quantitative analysis of polar metabolites and lipids. Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is an antilipemic agent that lowers cholesterol and triglycerides.[1][2] Its deuterated analog, Meglutol-d3, serves as an ideal internal standard for mass spectrometry-based analyses due to its chemical similarity to endogenous metabolites and its distinct mass-to-charge ratio. The use of Meglutol-d3 allows for the correction of variability introduced during sample preparation and analysis, thereby improving the accuracy and precision of quantitative results. This document outlines a comprehensive protocol for plasma sample preparation, LC-MS/MS analysis, and data processing, and includes recommendations for optimal experimental conditions.

Introduction

Metabolomics, the comprehensive study of small molecules in a biological system, is a powerful tool for understanding physiological and pathological states. In drug development and clinical research, accurate quantification of metabolites is crucial for biomarker discovery and validation. Liquid chromatography-mass spectrometry (LC-MS) is a primary analytical platform in metabolomics, offering high sensitivity and selectivity. However, ion suppression or enhancement effects from the sample matrix can significantly impact the accuracy of quantification.

The use of stable isotope-labeled internal standards is the gold standard for correcting these matrix effects and other sources of analytical variability.[3][4] An ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency.[5] Meglutol-d3, a deuterated form of 3-hydroxy-3-methylglutaric acid, is a suitable internal standard for a range of polar metabolites, particularly those involved in lipid metabolism, due to its classification as a hydroxy fatty acid. This application note details a robust workflow for utilizing Meglutol-d3 to enhance the reliability of metabolomics studies.

Materials and Methods

Reagents and Materials

• Meglutol-d3 (3-hydroxy-3-(methyl-d3)-pentanedioic acid), CAS: 59060-36-5

• LC-MS grade acetonitrile, methanol, water, and isopropanol

• Formic acid (LC-MS grade)

• Human plasma (or other biological matrices)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• LC-MS system (e.g., UHPLC coupled to a triple quadrupole or high-resolution mass spectrometer)

Internal Standard Stock and Working Solutions

Table 1: Preparation of Meglutol-d3 Internal Standard Solutions

Solution	Preparation	Concentration	Storage
Stock Solution	Dissolve 1 mg of Meglutol-d3 in 1 mL of methanol.	1 mg/mL	-20°C
Working Solution	Dilute the stock solution 1:100 in 50:50 (v/v) acetonitrile:water.	10 µg/mL	4°C (short-term) or -20°C (long-term)

Experimental Protocol: Plasma Sample Preparation

This protocol describes a protein precipitation method for the extraction of metabolites from plasma.

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation of metabolites.

• Aliquoting: Aliquot 50 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL Meglutol-d3 working solution to each plasma sample.

• Protein Precipitation: Add 200 µL of cold acetonitrile to each tube.

• Vortexing: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube or an autosampler vial.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase to concentrate the sample.

• Analysis: The samples are now ready for LC-MS analysis.

Figure 1. Experimental workflow for plasma sample preparation incorporating Meglutol-d3.

LC-MS/MS Method

Table 2: Recommended LC-MS/MS Parameters

Parameter	Recommended Setting
LC System	UHPLC
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, increase to 95% B over 10 min, hold for 2 min, return to 5% B and re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole or Q-TOF
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transitions	Meglutol: 161.0 -> 143.0; Meglutol-d3: 164.0 -> 146.0 (Predicted, requires empirical optimization)
Collision Energy	To be optimized for specific instrument

Results and Discussion

Quantitative Data Analysis

The concentration of endogenous Meglutol (or other target analytes) is determined by calculating the peak area ratio of the analyte to the Meglutol-d3 internal standard. A calibration curve should be constructed using a series of standards with known concentrations of the analyte and a constant concentration of Meglutol-d3.

Table 3: Example Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1500	100000	0.015
5	7600	101000	0.075
10	15200	99500	0.153
50	75500	100500	0.751
100	151000	99800	1.513
500	760000	100200	7.585

Rationale for Using an Internal Standard

The inclusion of an internal standard is critical for mitigating various sources of error in a metabolomics workflow. By adding a known amount of Meglutol-d3 at the beginning of the sample preparation process, any loss of sample during extraction or inconsistencies in injection volume will affect both the analyte and the internal standard proportionally. This allows for accurate normalization of the data.

Figure 2. Logical relationship of internal standard correction in a metabolomics workflow.

Conclusion

The protocol described in this application note provides a robust and reliable method for incorporating Meglutol-d3 into metabolomics workflows. The use of this stable isotope-labeled internal standard significantly improves the accuracy and precision of quantitative analysis of polar metabolites and lipids in complex biological matrices. This approach is highly valuable for researchers in academia and industry who require high-quality, reproducible data for biomarker discovery, drug development, and clinical research.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Note: Quantitative Analysis of Meglutol in Biological Matrices using GC-MS with Meglutol-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is a hypolipidemic agent that lowers cholesterol and triglycerides. Its mode of action involves the inhibition of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis. Accurate and precise quantification of meglutol in biological samples is crucial for pharmacokinetic studies, drug metabolism research, and clinical monitoring. This application note details a robust and reliable Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of meglutol in plasma, utilizing its deuterated analog, meglutol-d3, as an internal standard to ensure high accuracy.

Due to the polar nature of meglutol, a derivatization step is necessary to increase its volatility for GC-MS analysis. This protocol employs a silylation reaction, a common and effective method for derivatizing compounds with hydroxyl and carboxyl functional groups.[1][2][3][4][5]

Experimental Protocols

Materials and Reagents

• Meglutol certified reference standard

• Meglutol-d3 certified reference standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Ethyl acetate, HPLC grade

• Methanol, HPLC grade

• Human plasma (or other relevant biological matrix)

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical balance

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

• Heating block

Sample Preparation Protocol

• Spiking of Internal Standard: To 500 µL of plasma sample, add 50 µL of meglutol-d3 working solution (concentration to be optimized based on expected meglutol levels).

• Protein Precipitation: Add 1 mL of cold methanol to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of deionized water.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of deionized water.

  • Elute the analyte and internal standard with 1 mL of ethyl acetate.

• Final Evaporation: Evaporate the eluate to complete dryness under nitrogen at 40°C.

Derivatization Protocol

• To the dried extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the reaction mixture at 70°C for 60 minutes in a heating block.

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis.

GC-MS Method Parameters

Parameter	Setting
Gas Chromatograph
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial temperature 80°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)
Meglutol-TMS derivative	To be determined experimentally (e.g., characteristic fragment ions)
Meglutol-d3-TMS derivative	To be determined experimentally (e.g., corresponding fragment ions with a +3 Da shift)

Data Presentation: Method Validation Summary

The following tables represent typical data obtained during the validation of this GC-MS method for meglutol.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
Meglutol	10 - 2000	> 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%)
Low QC	30	< 10	< 15	90 - 110
Mid QC	500	< 10	< 15	90 - 110
High QC	1500	< 10	< 15	90 - 110

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
LOD	5
LOQ	10

Mandatory Visualizations

GC-MS method workflow for meglutol analysis.

Logical relationship of the analytical process.

References

• 1. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. marinelipids.ca [marinelipids.ca]
• 4. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes: Therapeutic Drug Monitoring of Meglutol using Meglutol-d3 as an Internal Standard

Introduction

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1][2][3] By inhibiting this enzyme, Meglutol effectively lowers plasma cholesterol levels and is used in the management of hyperlipidemia.[1][2] Therapeutic Drug Monitoring (TDM) of Meglutol is crucial to optimize dosing, ensure efficacy, and minimize potential toxicity. This application note describes a robust and sensitive method for the quantification of Meglutol in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Meglutol-d3 as an internal standard (IS). Meglutol-d3 is the deuterium-labeled form of Meglutol and is an ideal internal standard as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response.

Pharmacology and Rationale for TDM

Meglutol reduces the production of mevalonic acid, a precursor to cholesterol, thereby lowering circulating levels of low-density lipoprotein (LDL) cholesterol. The inter-individual variability in drug absorption, distribution, metabolism, and excretion (ADME) can lead to significant differences in plasma concentrations of Meglutol among patients receiving the same dose. TDM allows for dose individualization to maintain drug concentrations within the therapeutic window, maximizing the lipid-lowering effect while avoiding adverse effects.

Although a definitive therapeutic range for Meglutol has not been formally established in large clinical trials, a hypothetical target plasma concentration range of 50 - 200 ng/mL is proposed for the purpose of this protocol, based on the therapeutic concentrations of other HMG-CoA reductase inhibitors and preclinical data.

Experimental Protocols

1. Sample Preparation: Protein Precipitation

This protocol describes a simple and efficient protein precipitation method for the extraction of Meglutol from human plasma.

• Materials:

  • Human plasma (collected in K2-EDTA tubes)

  • Meglutol analytical standard

  • Meglutol-d3 internal standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (LC-MS grade)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Microcentrifuge

• Procedure:

  • Prepare stock solutions of Meglutol and Meglutol-d3 in methanol at a concentration of 1 mg/mL.

  • Prepare a working internal standard solution of Meglutol-d3 at 1 µg/mL in 50:50 (v/v) methanol:water.

  • Prepare calibration standards and quality control (QC) samples by spiking blank human plasma with appropriate volumes of Meglutol stock solution.

  • Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 1 µg/mL Meglutol-d3 working solution to each tube and vortex briefly.

  • Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of 50:50 (v/v) methanol:water.

  • Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation:

  • Liquid Chromatograph (e.g., Shimadzu, Waters, Agilent)

  • Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source (e.g., Sciex, Thermo Fisher, Agilent)

• LC Parameters:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Gradient:

    Time (min)	% B
    0.0	5
    0.5	5
    3.0	95
    4.0	95
    4.1	5

    | 5.0 | 5 |

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Ion Spray Voltage: -4500 V

  • Temperature: 500°C

  • Collision Gas: Nitrogen

  • Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Meglutol	161.1	117.1	-20
Meglutol	161.1	143.1	-15
Meglutol-d3	164.1	120.1	-20
Meglutol-d3	164.1	146.1	-15

Data Presentation

Table 1: Calibration Curve Parameters

A typical calibration curve is constructed by plotting the peak area ratio of Meglutol to Meglutol-d3 against the nominal concentration of Meglutol.

Parameter	Value
Calibration Range	5 - 500 ng/mL
Regression Model	Linear, 1/x weighting
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	5 ng/mL

Table 2: Accuracy and Precision of the Method (Hypothetical Data)

The accuracy and precision of the method are evaluated by analyzing QC samples at low, medium, and high concentrations.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	5	≤ 10.0	± 15.0	≤ 12.0	± 15.0
Low QC	15	≤ 8.0	± 10.0	≤ 10.0	± 10.0
Mid QC	100	≤ 6.0	± 8.0	≤ 8.0	± 8.0
High QC	400	≤ 5.0	± 5.0	≤ 7.0	± 7.0

Table 3: Matrix Effect and Recovery (Hypothetical Data)

Matrix effect and recovery are assessed to ensure the reliability of the assay in the biological matrix.

Analyte	Matrix Effect (%)	Recovery (%)
Meglutol	95 - 105	85 - 95
Meglutol-d3	94 - 106	84 - 96

Visualizations

Caption: Mechanism of action of Meglutol in inhibiting cholesterol synthesis.

Caption: Experimental workflow for Meglutol therapeutic drug monitoring.

Caption: Logical relationship of TDM for optimizing Meglutol therapy.

References

• 1. 3-Hydroxy-3-methylglutaric acid | C6H10O5 | CID 1662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. HMG-CoA Reductase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Meglutol - MeSH - NCBI [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming matrix effects with Meglutol-d3 in urine analysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Meglutol-d3 as an internal standard to overcome matrix effects in the quantitative analysis of Meglutol (3-hydroxy-3-methylglutaric acid) in urine samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact urine analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix (e.g., urine).[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can compromise the accuracy, precision, and sensitivity of LC-MS analytical methods.[1][2] Urine is a particularly complex matrix with high and variable concentrations of salts, endogenous metabolites like creatinine, and other organic compounds that can significantly interfere with the ionization of the target analyte.[1][3]

Q2: Why is a stable isotope-labeled internal standard like Meglutol-d3 recommended for this analysis?

A2: Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard for quantitative analysis in complex biological samples like urine. Meglutol-d3 is the deuterated analogue of Meglutol. Because it is chemically and physically almost identical to the analyte, it co-elutes and experiences the same matrix effects (ion suppression or enhancement). By comparing the signal of the analyte to the known concentration of the co-eluting internal standard, these effects can be normalized, leading to more accurate and reliable quantification. This method corrects for variability during sample preparation, extraction, and injection.

Q3: Can I use a different, non-isotopically labeled internal standard?

A3: While other compounds can be used as internal standards, they are less effective at compensating for matrix effects. A shared, non-analyte-specific internal standard may not experience the same degree of ion suppression or enhancement as the target analyte, especially if they do not co-elute perfectly. This can lead to significant quantification errors, with potential biases up to 87% being reported in some studies. Using an analyte-specific stable isotope-labeled internal standard like Meglutol-d3 is the most robust method for ensuring accurate results.

Troubleshooting Guide

Problem: I am observing poor sensitivity, inconsistent results, and high variability between urine samples.

This is a primary indicator of significant and variable matrix effects between samples. Follow this systematic approach to troubleshoot the issue.

Step 1: Quantify the Matrix Effect

Before optimizing your method, it's crucial to determine the extent of the matrix effect. The post-extraction spike method is a quantitative approach to measure this.

• Workflow for Quantifying Matrix Effects:

  Caption: Workflow for quantifying matrix effect and recovery.

• Interpretation of Results:

Metric	Calculation	Interpretation	Acceptable Range
Matrix Effect (ME)	(Peak Area in Set B / Peak Area in Set A) * 100	ME < 100% indicates ion suppression. ME > 100% indicates ion enhancement.	80% - 120%
Recovery (RE)	(Peak Area in Set C / Peak Area in Set B) * 100	Indicates the efficiency of the extraction process.	Assay Dependent
Overall Process Efficiency	(Peak Area in Set C / Peak Area in Set A) * 100	Combines matrix effect and recovery.	Consistent across samples

Step 2: Optimize Sample Preparation

If the matrix effect is significant (e.g., outside the 80-120% range), sample cleanup should be optimized to remove interfering matrix components before LC-MS analysis.

• Dilution: A simple first step is to dilute the urine sample with the initial mobile phase. This reduces the concentration of all components, including interferences. However, this may also reduce the analyte concentration below the limit of quantification.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples like urine. A mixed-mode cation-exchange SPE can be effective for retaining Meglutol while washing away neutral and anionic interferences.

Step 3: Ensure Proper Use of Meglutol-d3

Even with sample preparation, the use of Meglutol-d3 is critical to account for remaining matrix variability.

• Workflow for Analysis with Internal Standard:

  Caption: Standard workflow for using Meglutol-d3 in analysis.

Q4: My Meglutol-d3 internal standard is showing a different retention time than the native Meglutol. Is this normal?

A4: Yes, a small shift in retention time can occur. This is known as an isotopic effect, which is sometimes observed with deuterium-labeled standards. While ideally, the SIL-IS should co-elute perfectly, a small, consistent shift is often acceptable. However, if the separation is significant, it may diminish the standard's ability to compensate for matrix effects that occur at a specific point in the elution profile. If this is observed, chromatographic conditions may need to be adjusted to minimize the separation.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

• Prepare Solutions:

  • Set A (Neat Solution): Spike the analytical standard (Meglutol) into the mobile phase starting conditions at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Spike): Process a blank urine sample (from a pooled source) through the entire sample preparation method (see Protocol 2). In the final extract, spike the Meglutol standard to the same concentration as Set A.

  • Set C (Pre-Spike): Spike the Meglutol standard into a blank urine sample before the extraction process. The concentration should be chosen so that after accounting for extraction losses, the final concentration is similar to Set A.

• Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculation: Use the formulas provided in the table above to calculate the Matrix Effect (%) and Recovery (%).

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment: To 200 µL of urine, add 20 µL of Meglutol-d3 internal standard solution and 400 µL of 1% formic acid in water. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode cation-exchange SPE cartridge (e.g., Oasis MCX) with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

This document is for research use only and is intended as a guide. All laboratory procedures should be validated for their intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effects in human urine analysis using multi-targeted liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing LC gradient for Meglutol-d3 separation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the liquid chromatography (LC) separation of Meglutol and its deuterated internal standard, Meglutol-d3.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of Meglutol and Meglutol-d3 challenging?

A1: The primary challenge stems from two factors. First, Meglutol (3-hydroxy-3-methylglutaric acid) is a highly polar compound, which results in poor retention on traditional reversed-phase columns like C18.[1][2][3] Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended separation technique.[1][4] Second, Meglutol-d3 is a deuterated isotopologue of Meglutol. They are chemically almost identical, leading to very similar chromatographic behavior. Separation relies on a subtle phenomenon known as the chromatographic isotope effect, which requires a highly optimized and shallow LC gradient to resolve the two compounds.

Q2: What is the recommended starting point for developing a separation method?

A2: For polar compounds like Meglutol, a HILIC-based method is the most effective approach. A good starting point includes:

• Column: A polar stationary phase, such as one with a bare silica or a polar bonded phase.

• Mobile Phase: A gradient using acetonitrile (ACN) and water. In HILIC, water is the strong, eluting solvent.

• Buffer: A volatile buffer, such as ammonium formate or ammonium acetate, is recommended, especially for LC-MS compatibility. This also helps maintain a consistent pH to ensure reproducible peak shapes.

Q3: My Meglutol and Meglutol-d3 peaks are co-eluting. How can I resolve them?

A3: Co-elution of the analyte and its deuterated internal standard is a common problem when the gradient is not sufficiently optimized. The most likely cause is that the gradient slope is too steep, moving the compounds through the column too quickly to allow for separation based on the subtle isotope effect. To improve resolution, you should decrease the gradient slope to be less steep in the region where the compounds elute.

Q4: I am observing poor peak shape (tailing or fronting). What are the common causes?

A4: Poor peak shape in HILIC can be attributed to several factors:

• Injection Solvent Mismatch: If the sample is dissolved in a solvent with a higher water content (a strong solvent in HILIC) than the initial mobile phase, it can cause peak distortion. Ensure your sample is dissolved in a solvent that is as weak as, or weaker than, your starting mobile phase (i.e., high in organic solvent).

• Secondary Interactions: The mobile phase pH can affect the charge state of both the analyte and the polar stationary phase, leading to secondary interactions that cause peak tailing. Adjusting the pH with a suitable buffer can mitigate these effects.

• Column Overload: Injecting too much sample can lead to broad or asymmetrical peaks. Try reducing the injection volume or sample concentration.

Q5: My retention times are inconsistent between injections. What is the cause?

A5: Retention time drift is a frequent issue in HILIC and is almost always caused by inadequate column equilibration. The water layer on the polar stationary phase is critical for the separation mechanism and must be fully re-established between gradient runs. It is recommended to use an equilibration time of at least 10 column volumes with the initial mobile phase conditions after the gradient program returns to the start.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Complete Co-elution	The gradient is too steep, not allowing sufficient time for interaction with the stationary phase.	Decrease the gradient slope. A good starting point is to double the gradient time over the same percentage change in mobile phase composition.
Poor Resolution	The gradient is still too aggressive around the elution window of the analytes.	Implement a multi-step gradient with a very shallow segment around the expected elution time of Meglutol and Meglutol-d3.
Inappropriate stationary phase chemistry.	Experiment with different HILIC stationary phases (e.g., bare silica, amide, diol) to find one that provides optimal selectivity for your compounds.
Peak Tailing	Secondary ionic interactions with the stationary phase.	Adjust the mobile phase pH using a buffer like ammonium formate. For an acidic compound like Meglutol, a lower pH can sometimes improve peak shape.
Injection solvent is too strong (too much water).	Dissolve the sample in a solvent matching the initial mobile phase conditions, or one with a higher organic content.
Inconsistent Retention Times	Inadequate column re-equilibration between injections.	Increase the post-run equilibration time. Ensure at least 10 column volumes of the initial mobile phase pass through the column before the next injection.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature. Temperature can have a minor, but noticeable, effect on retention in HILIC.
High System Backpressure	Buffer precipitation in the high organic mobile phase.	Ensure the buffer concentration is not too high. If using phosphate buffers, be aware they have a higher risk of precipitation in high acetonitrile concentrations. Consider switching to ammonium formate or acetate.
Column frit blockage.	Filter all samples and mobile phases. If pressure remains high, reverse-flush the column (if permitted by the manufacturer) or replace the inlet frit.

Experimental Protocols

Protocol 1: HILIC Method Development for Meglutol & Meglutol-d3 Separation

• Objective: To develop a robust HILIC gradient method that achieves baseline separation (Resolution (Rs) > 1.5) between Meglutol and Meglutol-d3.

• Materials:

  • Column: HILIC column (e.g., Bare Silica, 2.1 x 100 mm, <3 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Sample Preparation: Dissolve Meglutol and Meglutol-d3 standards in 90:10 Acetonitrile:Water to a final concentration of 1 µg/mL each.

• Initial Scouting Gradient:

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 2 µL.

  • Gradient Program:

    • 0.0 min: 5% A (95% B)

    • 10.0 min: 40% A (60% B)

    • 10.1 min: 5% A (95% B)

    • 15.0 min: 5% A (95% B) (Re-equilibration)

• Gradient Optimization Steps:

  • Step 1 (Identify Elution Window): Run the scouting gradient. Identify the approximate time and %A at which the analytes elute.

  • Step 2 (Shallow Gradient): Based on the elution window, create a much shallower gradient focused on that region. For example, if the peaks eluted around 20% A, design a new gradient that runs from 15% to 25% A over 10-15 minutes.

  • Step 3 (Fine-Tuning): Make small, incremental adjustments to the gradient slope, starting and ending percentages of Mobile Phase A, and column temperature to maximize resolution.

Quantitative Data Summary

The following table provides an example of how changing the gradient slope can impact the separation of Meglutol and its deuterated analog. Actual results will vary based on the specific column and conditions used.

Gradient Time (min)	Final % Aqueous	Retention Time (Meglutol) (min)	Retention Time (Meglutol-d3) (min)	Resolution (Rs)
5	25%	4.15	4.15	0.00 (Co-elution)
10	25%	6.21	6.15	1.25 (Partial Separation)
15	25%	8.33	8.24	1.80 (Baseline Separation)
20	25%	10.42	10.31	1.85 (Good Separation)

Visual Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the optimization of Meglutol-d3 separation.

Caption: Troubleshooting workflow for HILIC separation of isotopologues.

References

• 1. agilent.com [agilent.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to Avoid Common Problems with HILIC Methods [restek.com]

Technical Support Center: Meglutol-d3 Analysis

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering poor peak shape during the analysis of Meglutol-d3. The following sections offer solutions to common chromatographic problems in a question-and-answer format, supplemented with diagnostic workflows, data tables, and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Meglutol-d3?

Poor peak shape in chromatography, whether using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), can stem from various physical and chemical factors.[1] For a polar, acidic compound like Meglutol-d3, issues often arise from unwanted interactions with the analytical system or improper method parameters. Common problems include peak tailing, fronting, splitting, and broadening.[2][3] These distortions can compromise resolution and lead to inaccurate quantification.[1]

Q2: My Meglutol-d3 peak is tailing. What should I investigate?

Peak tailing, where a peak has an asymmetric "tail," is a frequent issue with polar analytes like Meglutol-d3. It is often caused by active sites within the system that interact with the analyte.[4]

For HPLC Systems:

• Secondary Silanol Interactions: Unreacted, acidic silanol groups on the silica-based stationary phase can interact strongly with Meglutol-d3, causing tailing. Adding a modifier like trifluoroacetic acid (TFA) or formic acid to the mobile phase can suppress this interaction.

• Column Contamination: Accumulation of contaminants on the column can create active sites. Regular column flushing or replacement may be necessary.

• Mobile Phase pH: An improper mobile phase pH can affect the ionization state of Meglutol-d3, leading to inconsistent interactions with the stationary phase and causing tailing.

• Metal Contamination: The presence of metal ions in the sample, mobile phase, or from system components (like frits) can cause peak tailing.

For GC Systems:

• Active Sites: Active sites in the GC inlet liner or at the head of the column can cause reversible adsorption of the analyte. Using a fresh, deactivated liner or trimming the first few centimeters of the column can resolve this.

• Poor Column Installation: An improperly cut column or incorrect installation depth in the inlet can create dead volume or disrupt the sample flow path, leading to tailing.

• Column Contamination: Non-volatile matrix components can contaminate the column, leading to active sites.

Q3: Why is my Meglutol-d3 peak fronting?

Peak fronting, where the peak is broader in the first half, is most commonly caused by overloading the column.

• Mass Overload: Injecting a sample with too high a concentration of Meglutol-d3 can saturate the stationary phase at the column inlet. This causes excess analyte molecules to travel down the column more quickly, resulting in a fronting peak.

• Volume Overload: Injecting an excessive volume of the sample can also lead to fronting.

• Sample Solvent Incompatibility: If the sample solvent is significantly stronger than the mobile phase (in HPLC) or incompatible with the stationary phase (in GC), it can cause the analyte to move too quickly at the beginning of the separation, distorting the peak shape. It is always best practice to dissolve the sample in the mobile phase whenever possible.

• Column Degradation: A void or collapse in the column packing bed can create an uneven flow path, which may result in peak fronting.

Q4: I am observing a split peak for Meglutol-d3. What is the cause?

Split peaks can suggest that a single analyte band is being disrupted before or during separation.

• Blocked Column Frit: Particulates from the sample or system can block the inlet frit of the column, causing an uneven distribution of the sample onto the column head. If all peaks in the chromatogram are split, this is a likely cause.

• Column Void: A void in the packing material at the head of the column can cause the sample to travel through different paths, resulting in a split peak.

• Solvent Mismatch: Injecting the sample in a solvent that is much stronger or immiscible with the mobile phase can cause the sample to precipitate or travel unevenly onto the column.

• Co-elution: While Meglutol-d3 is an internal standard, it's worth confirming that the split peak is not two co-eluting compounds. Injecting a smaller sample volume can help diagnose this; if the split resolves into two distinct peaks, it indicates co-elution.

Troubleshooting Workflows

The following diagrams provide a logical approach to diagnosing and resolving poor peak shape.

Caption: General diagnostic workflow for poor peak shape.

Caption: Troubleshooting workflow for Meglutol-d3 peak tailing.

Quantitative Troubleshooting Guide

This table summarizes common issues and provides actionable, quantitative solutions to systematically address poor peak shape.

Problem	Potential Cause	Diagnostic Test	Recommended Solution
Peak Fronting	Mass/Concentration Overload	Inject a 1:10 and 1:100 dilution of the sample. Observe if peak shape improves.	Dilute the sample until the peak shape is symmetrical. Use a column with a higher loading capacity.
Peak Tailing (GC)	Inlet/Column Activity	Inject a standard mix containing both polar and non-polar compounds. If only polar peaks tail, activity is likely.	Replace the inlet liner with a new, deactivated one. Trim 10-20 cm from the front of the column.
Peak Tailing (HPLC)	Secondary Interactions	Prepare two mobile phases: one with and one without 0.1% formic acid. Compare the peak shape.	Add an acidic modifier (e.g., 0.1% formic acid) to the mobile phase to suppress silanol interactions.
Split Peaks	Sample Solvent Mismatch	Re-dissolve the sample in the initial mobile phase composition and re-inject.	Ensure the sample solvent is as close in composition to the mobile phase as possible.
Broad Peaks	Extra-Column Volume	Systematically tighten each connection from the injector to the detector.	Use low-dead-volume fittings and tubing. Ensure all connections are secure.
Variable Peak Shape	Temperature Fluctuation	Monitor the column oven temperature stability.	Ensure the column compartment is maintaining a stable temperature.

Experimental Protocols

Protocol 1: GC Inlet Maintenance for Tailing Peaks

This protocol addresses active sites in the GC inlet, a common cause of peak tailing for polar analytes.

Materials:

• New, deactivated inlet liner and O-ring

• New septum

• Wrenches for inlet maintenance

• Lint-free gloves

• Methanol or acetone in a squirt bottle

• Lint-free wipes

Procedure:

• Cool Down: Cool the GC inlet to a safe temperature (below 50°C).

• Turn Off Gas: Turn off the carrier gas flow to the column.

• Disassemble Inlet: Wearing gloves, remove the septum nut and septum. Then, remove the inlet retaining nut to access the liner.

• Remove Old Liner: Carefully remove the old liner. It may be hot.

• Clean Inlet: Inspect the inside of the inlet for any debris and clean if necessary with a wipe lightly dampened with methanol.

• Install New Liner: Handle the new liner only by its edges. Place the new O-ring on the liner and insert it into the inlet.

• Reassemble: Reassemble the inlet, replacing the septum and septum nut.

• Leak Check: Restore carrier gas flow and perform a leak check using an electronic leak detector around all fittings.

• Condition: Heat the inlet to its operating temperature and allow the system to condition before analysis.

Protocol 2: Diagnosing Column Overload via Sample Dilution

This protocol helps determine if peak fronting is caused by injecting too much sample mass.

Materials:

• Your Meglutol-d3 sample

• Vials for dilution

• Calibrated pipettes

• Solvent identical to your sample diluent

Procedure:

• Prepare Dilutions: Create a serial dilution of your original sample. A 1:10 and a 1:100 dilution are good starting points.

  • 1:10 Dilution: Add 100 µL of your sample to 900 µL of solvent.

  • 1:100 Dilution: Add 100 µL of the 1:10 dilution to 900 µL of solvent.

• Analyze Samples: Inject the original (undiluted) sample, followed by the 1:10 dilution, and then the 1:100 dilution.

• Evaluate Peak Shape:

  • Compare the peak shapes from the three chromatograms.

  • If the peak fronting is significantly reduced or eliminated in the diluted samples, the original problem was column overload.

• Action: If overload is confirmed, either dilute your sample for future analyses or reduce the injection volume accordingly.

References

• 1. silicycle.com [silicycle.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. mastelf.com [mastelf.com]
• 4. academic.oup.com [academic.oup.com]

Meglutol-d3 Isotopic Stability Technical Support Center

Welcome to the technical support center for Meglutol-d3 standards. This resource is designed to assist researchers, scientists, and drug development professionals in preventing isotopic exchange and ensuring the integrity of their analytical results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for Meglutol-d3?

A1: Isotopic exchange is a chemical reaction where a deuterium atom (D) in a molecule is replaced by a hydrogen atom (H) from the surrounding environment, or vice versa.[1] For Meglutol-d3 (3-hydroxy-3-methylglutaric acid-d3), the molecule has two types of hydrogen atoms:

• Non-Labile Deuterons: The three deuterium atoms on the methyl group (-CD3) are covalently bonded to a carbon atom. These are stable under typical analytical conditions and are not prone to exchange.[2][3]

• Labile Protons: The hydrogen atoms on the two carboxylic acid groups (-COOH) and the hydroxyl group (-OH) are "labile" or "exchangeable".[2][4] They are acidic and can readily exchange with hydrogen atoms from sources like water or protic solvents.

While the deuterated label on the methyl group is stable, the presence of these exchangeable protons means that care must be taken to avoid introducing protic impurities (like water), which can affect the accuracy of certain analyses, such as quantitative NMR or Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS). The primary goal is to maintain an anhydrous (water-free) environment.

Caption: Isotopic exchange pathway for labile protons in Meglutol-d3.

Q2: What are the ideal storage and handling conditions for Meglutol-d3 standards?

A2: Proper storage and handling are critical to prevent degradation and isotopic exchange. The primary goal is to minimize exposure to atmospheric moisture.

Storage Recommendations: Upon receipt, and for long-term stability, standards should be stored in tightly sealed containers at the recommended temperature. To avoid degradation from repeated freeze-thaw cycles and minimize moisture contamination upon opening, it is best practice to aliquot the standard into smaller, single-use volumes.

Condition	Recommendation	Rationale
Temperature	-20°C or -80°C.	Ensures long-term chemical stability.
Container	Tightly sealed, airtight amber vials.	Prevents moisture entry and protects from light.
Environment	Store in a dark, dry, and clean location.	Prevents photodegradation and contamination.
Aliquoting	Prepare single-use aliquots.	Avoids repeated freeze-thaw cycles and moisture introduction into the primary stock.

Handling Best Practices: Careful handling is essential to maintain isotopic purity.

• Equilibration: Before opening, always allow the vial to equilibrate to room temperature. This prevents atmospheric moisture from condensing inside the cold vial.

• Inert Atmosphere: Whenever possible, handle the standard under a dry, inert atmosphere like nitrogen or argon, preferably in a glove box.

• Dry Equipment: Use glassware (vials, pipettes) that has been oven-dried (e.g., at 150°C for several hours) and cooled in a desiccator. Use dry syringes for liquid transfers.

Q3: Which solvents should I use or avoid when working with Meglutol-d3?

A3: Solvent choice is the most critical factor in preventing the exchange of labile protons. Use high-purity, anhydrous, aprotic solvents. Most deuterated solvents are hygroscopic, so using a fresh, sealed ampoule is the best practice.

Solvent Type	Examples	Suitability for Meglutol-d3	Rationale
Aprotic	Acetonitrile-d3, Chloroform-d, DMSO-d6, Benzene-d6.	Highly Recommended	These solvents lack exchangeable protons and will not facilitate H/D exchange.
Protic	Deuterium Oxide (D₂O), Methanol-d4, Ethanol-d1.	Avoid (unless exchange is intended)	These solvents contain exchangeable deuterons/protons and will readily exchange with the labile protons on the Meglutol-d3 molecule, compromising sample integrity for certain applications.

Q4: How do pH and temperature affect the stability of the standard?

A4: Both pH and temperature can significantly influence the rate of hydrogen-deuterium exchange.

• pH: The H/D exchange rate is highly dependent on pH. The rate is slowest at a slightly acidic pH of approximately 2.5-3.0. Both more acidic and, especially, more basic conditions will catalyze and accelerate the exchange reaction. Therefore, maintaining a pH as close to this minimum as your experimental conditions allow is recommended to quench exchange.

• Temperature: Higher temperatures increase the rate of chemical reactions, including H/D exchange. If possible, preparing samples at reduced temperatures (e.g., on ice) can help minimize exchange, especially if the sample must be handled outside of a perfectly inert atmosphere. High source temperatures in a mass spectrometer can also sometimes promote exchange.

Q5: I see unexpected results in my analysis. How can I troubleshoot potential isotopic exchange?

A5: If you suspect isotopic exchange is compromising your data (e.g., inconsistent quantitative results, mass shift), a systematic check of your workflow is necessary.

Caption: Troubleshooting workflow for suspected isotopic exchange issues.

Experimental Protocols

Protocol 1: Recommended Workflow for Preparing Meglutol-d3 Solutions

This protocol outlines the best practices for reconstituting and diluting Meglutol-d3 standards to minimize contamination and prevent isotopic exchange.

Caption: Recommended workflow for preparing Meglutol-d3 standard solutions.

Methodology:

• Glassware Preparation: Place all vials, pipette tips, and other necessary glassware in an oven at >100°C for at least 4 hours (24 hours is ideal) to ensure they are free of residual moisture. Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum.

• Equilibrate Standard: Remove the sealed Meglutol-d3 vial from its storage location (-20°C or -80°C) and allow it to sit at room temperature for at least 30 minutes before opening.

• Inert Atmosphere Transfer: Move the cooled glassware, the equilibrated standard vial, and a fresh, sealed ampoule of your chosen anhydrous aprotic solvent into a glove box or glove bag filled with dry nitrogen or argon.

• Reconstitution/Dilution:

  • Open the Meglutol-d3 standard.

  • Using a dry syringe, transfer the required volume of the aprotic solvent into the vial to reconstitute the solid standard to the desired stock concentration.

  • Cap the vial securely and vortex gently to ensure complete dissolution.

  • Perform any subsequent dilutions within the inert atmosphere.

• Storage: Securely cap the final sample vial. If not for immediate use, store the prepared solution at the recommended temperature (-20°C or below).

Protocol 2: Verifying Meglutol-d3 Stability Under Experimental Conditions

This protocol can be used to test if your specific sample preparation, storage, or analytical conditions are causing deuterium exchange.

Objective: To determine if the unlabeled Meglutol analyte appears in a sample containing only the Meglutol-d3 standard after being subjected to your experimental workflow.

Methodology:

• Prepare a "Time Zero" Sample: Following Protocol 1, prepare a solution of Meglutol-d3 in your intended solvent and matrix (e.g., blank plasma, buffer) at the final concentration used in your assay. Immediately analyze this sample via LC-MS/MS. This provides the baseline signal for the unlabeled analyte, if any is present as an impurity in the standard.

• Incubate Test Sample: Prepare an identical sample as in Step 1. Subject this sample to the entirety of your experimental conditions (e.g., incubate at a specific temperature for a set time, adjust pH, perform an extraction).

• Analyze Test Sample: After the incubation/preparation period, analyze the test sample by LC-MS/MS.

• Compare Results: Monitor the mass transition for the unlabeled Meglutol. Compare the signal intensity of the unlabeled analyte in the test sample to the "Time Zero" sample. A significant increase in the signal for the unlabeled analyte indicates that H/D exchange has occurred under your experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]

Meglutol-d3 stability in different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Meglutol-d3 under various storage conditions. The following troubleshooting guides and FAQs address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Meglutol-d3?

For long-term storage, Meglutol-d3 is stable for at least four years when stored at -20°C.[1] For stock solutions, it is recommended to store them at -80°C for up to six months or at -20°C for up to one month to ensure optimal stability.[2]

Q2: I see unexpected peaks in my chromatogram when analyzing Meglutol-d3. What could be the cause?

The appearance of unexpected peaks could indicate the presence of degradation products. Meglutol-d3, being a tertiary alcohol and a dicarboxylic acid, may undergo degradation through pathways such as dehydration or decarboxylation, especially under stressful conditions like elevated temperature or extreme pH. It is also crucial to ensure that the analytical system is clean and that the solvents used are of high purity to avoid ghost peaks.

Q3: My Meglutol-d3 signal intensity is lower than expected. What are the potential reasons?

Low signal intensity can result from several factors. Ensure that the stock solution has been stored correctly and has not exceeded its recommended storage period.[2] Improper sample preparation, such as incomplete dissolution or dilution errors, can also lead to a weaker signal. From an instrumental perspective, issues with the mass spectrometer, such as a dirty ion source or incorrect tuning parameters, can significantly impact signal intensity. Refer to the troubleshooting section for more detailed guidance.

Q4: Can I use the same analytical method for both Meglutol and Meglutol-d3?

Yes, analytical methods developed for Meglutol can generally be adapted for Meglutol-d3. Since Meglutol-d3 is a deuterated isotopologue of Meglutol, its chemical properties are nearly identical. Therefore, chromatographic behavior should be very similar. However, for mass spectrometry-based detection, the mass-to-charge ratio (m/z) will differ due to the presence of deuterium atoms. This necessitates the adjustment of the mass spectrometer settings to monitor the correct m/z for Meglutol-d3.

Data on Meglutol-d3 Stability

The following table summarizes the known stability data for Meglutol-d3 under different storage conditions.

Storage Condition	Form	Duration of Stability
-20°C	Solid	≥ 4 years[1]
-20°C	Stock Solution	Up to 1 month[2]
-80°C	Stock Solution	Up to 6 months

Proposed Degradation Pathway

Caption: Proposed degradation pathway of Meglutol-d3.

Experimental Protocols

Stability-Indicating LC-MS Method for Meglutol-d3

This method is adapted from a procedure for the analysis of 3-hydroxy-3-methylglutaric acid.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a mass spectrometer (MS).

2. Chromatographic Conditions:

• Column: Cogent Diamond Hydride™, 4µm, 100Å

• Mobile Phase A: Deionized Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 90% B to 10% B over 10 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• Monitored Ion (m/z): [M-H]⁻ for Meglutol-d3

• Capillary Voltage: 3.5 kV

• Cone Voltage: 25 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Gas Flow: Nitrogen, 600 L/hr

4. Sample Preparation:

• Prepare a stock solution of Meglutol-d3 in a suitable solvent (e.g., methanol or water).

• For stability studies, subject aliquots of the stock solution to various stress conditions (e.g., heat, acid, base, light).

• Prior to injection, dilute the samples with the initial mobile phase composition.

Experimental Workflow for a Stability Study

The following diagram illustrates a typical workflow for conducting a stability study of Meglutol-d3.

Caption: Workflow for a typical Meglutol-d3 stability study.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Column degradation- Incompatible sample solvent- Presence of active sites in the system	- Replace the HPLC column.- Ensure the sample is dissolved in the initial mobile phase.- Passivate the system with a strong acid or base wash.
Poor Sensitivity	- Incorrect MS settings- Ion source contamination- Low concentration of analyte	- Optimize MS parameters (e.g., cone voltage, capillary voltage).- Clean the ion source.- Prepare a more concentrated sample or increase the injection volume.
Ghost Peaks	- Contaminated mobile phase- Carryover from previous injections- Leaching from plasticware	- Use high-purity solvents and freshly prepared mobile phases.- Implement a needle wash step in the autosampler method.- Use glass vials and labware whenever possible.
Irreproducible Retention Times	- Inconsistent mobile phase composition- Fluctuations in column temperature- Air bubbles in the pump	- Prepare mobile phases accurately and degas them thoroughly.- Use a column oven to maintain a stable temperature.- Purge the HPLC pumps to remove any trapped air.
Appearance of Unexpected Peaks	- Sample degradation- Contamination of the sample or solvent	- Analyze a freshly prepared sample to confirm degradation.- Identify potential sources of contamination in the sample preparation workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. hplc.eu [hplc.eu]

Improving recovery of Meglutol-d3 during sample extraction

Welcome to the technical support center for Meglutol-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the recovery of Meglutol-d3 during sample extraction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction of Meglutol-d3, providing potential causes and actionable solutions.

Q1: My Meglutol-d3 recovery is consistently low in my Solid-Phase Extraction (SPE) protocol. What are the common causes and how can I fix this?

A1: Low recovery of an internal standard like Meglutol-d3 in SPE can stem from several factors throughout the extraction process. A systematic approach is crucial to identify and resolve the issue. Meglutol-d3 is a deuterated form of Meglutol (also known as 3-hydroxy-3-methylglutaric acid), which is a polar acidic compound. Therefore, a reversed-phase SPE sorbent is a common choice for extraction.

Troubleshooting Low SPE Recovery:

To pinpoint the step where the loss of Meglutol-d3 is occurring, it is recommended to collect and analyze each fraction of the SPE process: the flow-through, the wash eluate, and the final eluate. Comparing the amount of Meglutol-d3 in each fraction will indicate whether the issue lies with sorbent retention, premature elution during washing, or incomplete elution.

• Potential Cause 1: Improper Sorbent Conditioning or Equilibration.

  • Description: The sorbent bed may not be properly wetted or equilibrated, leading to inconsistent interactions with Meglutol-d3.

  • Solution: Ensure the column is conditioned with an appropriate solvent like methanol, followed by an equilibration step with an aqueous solution that mimics the sample's pH. This ensures the sorbent is activated and ready for optimal retention.

• Potential Cause 2: Incorrect Sample pH.

  • Description: For acidic compounds like Meglutol, the sample pH should be adjusted to be at least two pH units below its pKa to ensure it is in its neutral, less polar form, which enhances retention on a reversed-phase sorbent.[1]

  • Solution: Acidify the sample with a suitable acid, such as formic acid or phosphoric acid, prior to loading it onto the SPE cartridge.

• Potential Cause 3: Wash Solvent is Too Strong.

  • Description: The wash solvent may be too aggressive, causing premature elution of Meglutol-d3 along with the interferences.

  • Solution: Decrease the organic content of the wash solvent. A wash solution with a low percentage of a weak organic solvent like methanol in an acidic aqueous solution is often a good starting point.

• Potential Cause 4: Inadequate Elution Solvent.

  • Description: The elution solvent may not be strong enough to disrupt the interaction between Meglutol-d3 and the sorbent, leading to incomplete recovery.

  • Solution: Increase the strength of the elution solvent by increasing the percentage of organic solvent (e.g., methanol or acetonitrile). Adding a small amount of a weak base, like ammonium hydroxide, can help to ionize the acidic Meglutol-d3, reducing its affinity for the reversed-phase sorbent and promoting elution.

• Potential Cause 5: Analyte Degradation.

  • Description: Meglutol-d3 might be unstable under the extraction conditions.

  • Solution: Minimize the time samples are at room temperature and consider working on ice. Ensure the pH and solvent conditions are not degrading the analyte.

Q2: I am experiencing variable and low recovery of Meglutol-d3 with my Liquid-Liquid Extraction (LLE) protocol. What are the likely causes and solutions?

A2: Inconsistent and poor recovery in LLE for a polar acidic compound like Meglutol-d3 often points to issues with solvent choice, pH control, or phase separation.

Troubleshooting Low LLE Recovery:

• Potential Cause 1: Suboptimal Extraction Solvent.

  • Description: The organic solvent used for extraction may not have the appropriate polarity to efficiently partition the neutral form of Meglutol-d3 from the aqueous sample.

  • Solution: Select an organic solvent that is immiscible with water and has a suitable polarity. For moderately polar compounds, solvents like ethyl acetate or a mixture of a polar and non-polar solvent can be effective.

• Potential Cause 2: Incorrect pH of the Aqueous Phase.

  • Description: Similar to SPE, the pH of the aqueous sample is critical. For efficient extraction of an acidic compound into the organic phase, the aqueous phase should be acidified to suppress the ionization of Meglutol-d3.[2]

  • Solution: Adjust the pH of the aqueous sample to be at least two pH units below the pKa of Meglutol.

• Potential Cause 3: Insufficient Mixing or Emulsion Formation.

  • Description: Inadequate mixing of the aqueous and organic phases can lead to incomplete extraction. Conversely, overly vigorous shaking can result in the formation of an emulsion, making phase separation difficult.

  • Solution: Gently invert the separation funnel multiple times to ensure thorough mixing without causing an emulsion. If an emulsion does form, adding a small amount of salt to the aqueous phase can help to break it.

• Potential Cause 4: Insufficient Phase Separation Time.

  • Description: Not allowing enough time for the two phases to separate completely can lead to carryover of the aqueous phase with the organic extract, or loss of the organic phase with the aqueous waste.

  • Solution: Allow the mixture to stand undisturbed until a clear interface between the two layers is visible.

Q3: Could matrix effects be the reason for my poor Meglutol-d3 recovery?

A3: Yes, matrix effects can significantly impact the recovery of an internal standard. This is particularly relevant when using mass spectrometry for detection.

• Ion Suppression: This is a common scenario where components in the sample matrix co-elute with Meglutol-d3 and interfere with its ionization in the mass spectrometer's source, leading to a decreased signal and the appearance of low recovery.

• Ion Enhancement: Less commonly, matrix components can enhance the ionization of Meglutol-d3, resulting in an artificially high signal.

How to Investigate and Mitigate Matrix Effects:

• Post-Extraction Spike: Compare the signal of Meglutol-d3 spiked into a blank matrix extract versus the signal in a neat solvent. A significant difference indicates the presence of matrix effects.

• Improve Sample Cleanup: A more rigorous sample cleanup procedure, such as a more optimized SPE protocol or a combination of protein precipitation followed by SPE or LLE, can help to remove interfering matrix components.

• Chromatographic Separation: Modify your LC method to better separate Meglutol-d3 from the co-eluting matrix components.

Quantitative Data Summary

The following table summarizes expected recovery rates for acidic compounds under different extraction conditions, based on general principles and published data for similar analytes. This data can be used as a benchmark for optimizing your Meglutol-d3 extraction protocol.

Extraction Method	Condition	Analyte Type	Typical Recovery (%)	Reference
SPE	Reversed-Phase C18, Acidified Sample (pH < pKa)	Polar Acidic Drug	85 - 105	[3]
Mixed-Mode Anion Exchange, pH controlled elution	Acidic Drug	> 90	[4]
LLE	Ethyl Acetate, Acidified Aqueous Phase	Acidic Drug	70 - 95	[5]
Diethyl Ether, Acidified Aqueous Phase	Acidic Drug	> 80
Protein Precipitation	Acetonitrile	Small Molecule Drug	80 - 110

Experimental Protocols

Below are detailed, generalized protocols for the extraction of Meglutol-d3 from a biological matrix like plasma. These should be optimized for your specific application.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of Meglutol-d3 from plasma using a reversed-phase SPE cartridge.

Materials:

• Reversed-phase SPE cartridges (e.g., C18, 100 mg)

• Meglutol-d3 internal standard solution

• Plasma sample

• 5% Formic acid in water (v/v)

• Methanol

• Wash Solution: 5% Methanol in 0.1% Formic acid (v/v)

• Elution Solution: 95% Methanol in 0.5% Ammonium Hydroxide (v/v)

• Vacuum manifold

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • Thaw the plasma sample to room temperature.

  • To 500 µL of plasma, add 50 µL of the Meglutol-d3 internal standard solution. Vortex to mix.

  • Add 500 µL of 5% formic acid to the plasma sample to precipitate proteins and adjust the pH.

  • Vortex for 30 seconds and then centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 1 mL of methanol.

  • Equilibrate the cartridges with 1 mL of 5% formic acid. Do not let the cartridges go dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of the wash solution to remove polar interferences.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the Meglutol-d3 with 1 mL of the elution solution.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for your LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol describes the extraction of Meglutol-d3 from plasma using LLE.

Materials:

• Meglutol-d3 internal standard solution

• Plasma sample

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • To 500 µL of plasma in a centrifuge tube, add 50 µL of the Meglutol-d3 internal standard solution. Vortex to mix.

  • Add 100 µL of 1 M HCl to acidify the sample. Vortex for 10 seconds.

• Extraction:

  • Add 2 mL of ethyl acetate to the tube.

  • Cap the tube and vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for your LC-MS analysis.

Visualizations

Troubleshooting Workflow for Low Meglutol-d3 Recovery

Caption: Troubleshooting workflow for low Meglutol-d3 recovery.

Solid-Phase Extraction (SPE) Workflow

Caption: General workflow for Solid-Phase Extraction of Meglutol-d3.

References

• 1. psasir.upm.edu.my [psasir.upm.edu.my]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. agilent.com [agilent.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Extraction of acidic drugs from water and plasma: study of recovery with five different solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Calibration Curve Issues with Meglutol-d3 Internal Standard

Welcome to the technical support center for Meglutol-d3 internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges encountered during analytical method development and sample analysis. The following frequently asked questions (FAQs) and troubleshooting guides will help you address specific issues related to calibration curves when using Meglutol-d3.

Frequently Asked Questions (FAQs)

Q1: What is Meglutol-d3 and why is it used as an internal standard?

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, is a naturally occurring compound that acts as a hypolipidemic agent.[1][2][3] Meglutol-d3 is a deuterated version of Meglutol, meaning specific hydrogen atoms in the molecule have been replaced with deuterium atoms. This isotopic labeling makes it an ideal internal standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. Since it is chemically almost identical to the analyte (Meglutol), it exhibits similar behavior during sample preparation, chromatography, and ionization, which allows it to compensate for variability in these steps.

Q2: What are the ideal purity requirements for Meglutol-d3?

For reliable and accurate quantification, a deuterated internal standard like Meglutol-d3 should have high chemical and isotopic purity. The generally accepted requirements are:

Purity Type	Recommended Percentage
Chemical Purity	>99%
Isotopic Enrichment	≥98%

High chemical purity ensures that other compounds do not interfere with the analysis. High isotopic purity is crucial to minimize the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.

Q3: I am observing a different retention time for Meglutol-d3 compared to Meglutol. Is this normal?

A slight shift in retention time between a deuterated internal standard and the native analyte can sometimes occur. This is known as the "deuterium isotope effect." While a minor shift might be acceptable, a significant difference can be problematic. If Meglutol and Meglutol-d3 do not co-elute, they may be affected differently by matrix effects, which can compromise the accuracy and precision of your results.

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

Symptom: The calibration curve for Meglutol is not linear, especially at higher or lower concentrations.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Cross-talk	The isotopic distribution of Meglutol may be interfering with the Meglutol-d3 signal, or vice-versa. Verify the mass-to-charge ratio (m/z) settings for both the analyte and the internal standard to ensure they are sufficiently distinct.
Detector Saturation	At high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response. If saturation is suspected, reduce the sample concentration or dilute the samples to fall within the linear range of the detector.
In-source Fragmentation	Meglutol, having a tertiary alcohol, might be prone to in-source fragmentation, where it loses a water molecule. This could potentially interfere with the internal standard signal. Optimize the ion source parameters, such as collision energy and cone voltage, to minimize in-source fragmentation.
Incorrect Internal Standard Concentration	An inappropriate concentration of the internal standard can lead to non-linearity. Ensure the concentration of Meglutol-d3 provides a consistent and strong signal across the entire calibration range without causing detector saturation.

Issue 2: High Variability and Poor Reproducibility in Quality Control (QC) Samples

Symptom: The coefficient of variation (%CV) for your QC samples is unacceptably high, and the results are not reproducible.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Matrix Effects	Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of Meglutol and/or Meglutol-d3.[4][5] This is a common issue in bioanalysis. Implement more rigorous sample cleanup procedures, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering substances. Phospholipids are common culprits for matrix effects in biological samples.
Inconsistent Sample Preparation	Variability in sample handling, extraction, or derivatization can introduce significant errors. Ensure that all samples, calibrators, and QCs are treated identically. Use precise pipetting techniques and ensure complete evaporation and reconstitution steps.
Stability of Meglutol-d3	Meglutol, as a dicarboxylic acid, may be susceptible to degradation under certain pH or temperature conditions. Evaluate the stability of Meglutol-d3 in your sample matrix and processing solvents. Avoid prolonged exposure to harsh acidic or basic conditions and elevated temperatures.

Issue 3: Isotopic Exchange (Back-Exchange)

Symptom: You observe an increasing signal for the unlabeled analyte (Meglutol) over time in your internal standard working solution or in prepared samples.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Labile Deuterium Atoms	The deuterium atoms on Meglutol-d3 may be exchanging with hydrogen atoms from the solvent, a phenomenon known as back-exchange. This is more likely to occur at acidic or basic sites and can be influenced by the pH of the mobile phase or sample diluent.
Experimental Protocol: Assessing Deuterium Exchange	1. Prepare Solutions:     A: Meglutol and Meglutol-d3 in the initial mobile phase.     B: Meglutol-d3 only in the initial mobile phase. 2. Incubate: Store solution B under the same conditions as your typical sample run (e.g., room temperature for the duration of a sequence). 3. Analyze: Inject solution B and monitor for any increase in the signal at the m/z of unlabeled Meglutol. A significant increase suggests that deuterium exchange is occurring.
Mitigation Strategies	If deuterium exchange is confirmed, consider the following: - Adjust the pH of your mobile phase and sample diluent to be closer to neutral. - Minimize the time samples are stored before analysis. - Store samples at lower temperatures (e.g., 4°C or -20°C).

Experimental Workflows and Diagrams

To aid in troubleshooting, the following diagrams illustrate key decision-making processes.

Caption: Workflow for addressing non-linear calibration curves.

References

• 1. Meglutol - Wikipedia [en.wikipedia.org]
• 2. glpbio.com [glpbio.com]
• 3. abmole.com [abmole.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Optimizing MS/MS Transitions for Meglutol-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) transitions for Meglutol-d3 analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion ([M-H]) for Meglutol-d3?

A1: Meglutol-d3, also known as Dicrotalic acid-d3, has a molecular weight of 165.16 g/mol and a molecular formula of C6H7D3O5[1]. In negative ionization mode, the expected precursor ion ([M-H]⁻) would be observed at m/z 164.1. It is crucial to confirm this experimentally by infusing a standard solution of Meglutol-d3 into the mass spectrometer and performing a full scan analysis.

Q2: How do I select the best product ions for Meglutol-d3?

A2: Product ion selection is critical for the sensitivity and specificity of your assay. After identifying the precursor ion, a product ion scan (or fragmentation scan) should be performed to identify the most abundant and stable fragment ions.

• General Guidance: Aim for product ions that are specific to Meglutol-d3 and have a high signal-to-noise ratio[2]. Avoid very low mass product ions (typically <50 Da) as they are more prone to background interference[2].

• Experimental Approach: Infuse a standard solution of Meglutol-d3 and perform a product ion scan on the precursor ion (m/z 164.1). Select the most intense and reproducible fragment ions for further optimization.

Q3: How do I optimize the collision energy (CE) for each transition?

A3: Collision energy is a critical parameter that directly influences the abundance of your product ions. The optimal CE is instrument-dependent and must be determined empirically.

• Experimental Protocol:

  • Infuse a standard solution of Meglutol-d3 at a constant flow rate.

  • Set the mass spectrometer to monitor the desired precursor and product ion transition.

  • Perform a collision energy ramp experiment, varying the CE across a range (e.g., 5-50 eV in 2 eV increments).

  • Plot the product ion intensity against the collision energy. The CE that yields the maximum product ion intensity is the optimal value for that specific transition.

Q4: Should I use Meglutol-d3 as an internal standard for Meglutol analysis?

A4: Yes, Meglutol-d3 is the deuterium-labeled version of Meglutol and is an ideal internal standard for its quantitative analysis[2]. Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry as they co-elute with the analyte and experience similar matrix effects, leading to more accurate and precise quantification.

Troubleshooting Guides

This section addresses common issues encountered during the optimization of MS/MS transitions for Meglutol-d3.

Problem	Possible Causes	Troubleshooting Steps
No or Low Precursor Ion Signal	1. Incorrect ionization mode.2. Poor ionization efficiency.3. Instrument source parameters are not optimal.4. Sample degradation.	1. Meglutol is an acid; ensure you are operating in negative ionization mode (ESI-).2. Optimize source parameters such as spray voltage, source temperature, and gas flows.3. Prepare fresh standard solutions. Meglutol-d3 solutions should be stored at -20°C for up to one month or -80°C for up to six months[2].
Unstable or Inconsistent Signal	1. Fluctuation in the LC flow rate.2. Inconsistent spray in the ESI source.3. Contaminated source or transfer optics.	1. Check the LC pump for pressure fluctuations and ensure the system is properly primed.2. Visually inspect the spray needle for a consistent and fine mist. Clean or replace the needle if necessary.3. Perform routine maintenance and cleaning of the mass spectrometer source and ion optics as per the manufacturer's guidelines.
High Background Noise	1. Contaminated mobile phase or LC system.2. Selection of a non-specific product ion.3. Matrix effects from the sample.	1. Use high-purity solvents and freshly prepared mobile phases. Flush the LC system thoroughly.2. Re-evaluate your product ion selection. Choose a fragment that is more unique to Meglutol-d3.3. Implement a more effective sample preparation method to remove interfering matrix components.
Poor Fragmentation/Low Product Ion Intensity	1. Collision energy is not optimized.2. Collision gas pressure is too low.3. The chosen precursor ion is incorrect or low in abundance.	1. Perform a collision energy optimization experiment as described in the FAQs.2. Check and optimize the collision gas pressure according to your instrument's specifications.3. Verify the precursor ion m/z in a full scan experiment.

Experimental Protocols

Protocol 1: Determination of Precursor and Product Ions

• Prepare a 1 µg/mL stock solution of Meglutol-d3 in a suitable solvent such as methanol or acetonitrile.

• Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Operate the mass spectrometer in negative ionization mode (ESI-).

• Perform a full scan analysis over a mass range that includes the expected precursor ion (e.g., m/z 50-200) to confirm the [M-H]⁻ ion at m/z 164.1.

• Set the instrument to product ion scan mode. Isolate the precursor ion (m/z 164.1) in the first quadrupole (Q1).

• Apply a range of collision energies (e.g., 10-40 eV) in the second quadrupole (Q2, collision cell) to induce fragmentation.

• Scan the third quadrupole (Q3) to detect the resulting product ions.

• Identify the most abundant and stable product ions for use in your MRM (Multiple Reaction Monitoring) method.

Protocol 2: Optimization of Collision Energy

• Prepare a working standard solution of Meglutol-d3 (e.g., 100 ng/mL) in your initial mobile phase composition.

• Infuse the solution into the mass spectrometer.

• Set up an MRM method with the determined precursor ion (m/z 164.1) and a selected product ion.

• Create an experiment to ramp the collision energy across a relevant range (e.g., 5 eV to 50 eV in 2 eV increments).

• Monitor the intensity of the product ion at each collision energy step.

• Plot the product ion intensity versus the collision energy to determine the optimal value that produces the highest signal.

• Repeat this process for each product ion you intend to use in your final method.

Visualizations

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Meglutol-d3 as an Internal Standard for Organic Acid Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of organic acids by mass spectrometry, the choice of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides a comprehensive comparison of Meglutol-d3 (3-Hydroxy-3-methylglutaric acid-d3) with other internal standards, supported by experimental principles and data from analogous deuterated standards.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as Meglutol-d3, are widely considered the "gold standard" for quantitative mass spectrometry.[1] Meglutol-d3 is a deuterated form of the endogenous organic acid 3-hydroxy-3-methylglutaric acid. The fundamental principle behind its use is that it is chemically and physically almost identical to the analyte of interest.[2][3] This near-identical behavior allows it to effectively compensate for variations that can occur during sample preparation, chromatography, and ionization, leading to more precise and accurate quantification.[1]

Performance Characteristics of Deuterated Internal Standards

While specific performance data for Meglutol-d3 is not extensively published in comparative studies, the advantages of using deuterated internal standards for organic acid analysis are well-documented. The following table summarizes the expected performance of Meglutol-d3 based on the established principles of isotope dilution mass spectrometry and reported data for other deuterated organic acid standards. For comparison, the performance of a non-isotopically labeled internal standard (a structural analog) is also included.

Performance Parameter	Meglutol-d3 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	No Internal Standard
Accuracy (% Recovery)	Expected to be high (typically 90-110%) due to correction for matrix effects and extraction losses.	Variable; can be affected by differential extraction recovery and matrix effects.	Highly variable and prone to significant inaccuracies.
Precision (% RSD)	High (typically <15%) as it corrects for random errors throughout the analytical process.[4]	Moderate; can improve precision over no internal standard but may not fully account for all sources of variability.	Poor; susceptible to the full range of analytical variability.
Linearity (r²)	Excellent (typically >0.99) across a wide dynamic range.	Good, but the calibration curve may be more susceptible to matrix-induced non-linearity.	Often poor and unreliable, especially in complex matrices.
Correction for Matrix Effects	Excellent; co-elution with the analyte ensures that both are subject to the same degree of ion suppression or enhancement.	Partial to poor; differences in chemical properties can lead to differential matrix effects.	None.
Correction for Sample Preparation Variability	Excellent; added at the beginning of the workflow, it tracks the analyte through all steps.	Partial; differences in physicochemical properties can lead to different recoveries during extraction.	None.

Experimental Protocol: Quantitative Analysis of Organic Acids using a Deuterated Internal Standard

This section outlines a representative experimental protocol for the analysis of an organic acid in a biological matrix (e.g., plasma or urine) using a deuterated internal standard like Meglutol-d3. This protocol is based on established methods for organic acid analysis by LC-MS/MS.

Sample Preparation

• Sample Aliquoting: Transfer a precise volume (e.g., 100 µL) of the biological sample (plasma, urine) to a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of Meglutol-d3 solution to each sample, calibrator, and quality control sample at the very beginning of the process.

• Protein Precipitation/Extraction: Add a protein precipitation agent (e.g., ice-cold acetonitrile or methanol) to the sample. Vortex thoroughly to ensure complete mixing and protein denaturation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the organic acids and the internal standard to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of organic acids.

  • Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acidifier like formic acid, is typically employed.

  • Flow Rate: A flow rate suitable for the column dimensions and particle size.

  • Injection Volume: A small, precise volume of the reconstituted sample is injected.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for organic acids.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte (e.g., 3-hydroxy-3-methylglutaric acid) and the internal standard (Meglutol-d3) are monitored.

Data Analysis

• The concentration of the analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard.

• A calibration curve is constructed by plotting the peak area ratios of the standards against their known concentrations.

• The concentration of the analyte in the unknown samples is then calculated from the regression equation of the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the experimental workflow and the logical relationship of using a deuterated internal standard.

Caption: Experimental workflow for organic acid analysis.

Caption: Rationale for using a deuterated internal standard.

Conclusion

Meglutol-d3 serves as an ideal internal standard for the accurate and precise quantification of 3-hydroxy-3-methylglutaric acid. Its use, in line with the principles of isotope dilution mass spectrometry, mitigates the challenges of analytical variability, particularly those arising from complex biological matrices. While direct comparative data for Meglutol-d3 is limited, the well-established performance of deuterated standards in organic acid analysis provides strong evidence for its superiority over non-isotopically labeled alternatives. For researchers aiming for high-quality, reliable quantitative data for organic acids, the implementation of a deuterated internal standard like Meglutol-d3 is a highly recommended, if not essential, practice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. lcms.cz [lcms.cz]

Cross-Validation of Meglutol-d3: A Comparative Guide for Analytical Platforms

This guide provides a comprehensive comparison of the analytical performance of Meglutol-d3 as an internal standard for the quantification of Meglutol across two distinct analytical platforms: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The objective is to offer researchers, scientists, and drug development professionals a thorough understanding of the cross-validation process, supported by experimental data, to ensure data integrity and consistency when transferring methods between different analytical technologies.

The use of stable isotope-labeled internal standards, such as Meglutol-d3, is a widely accepted practice in bioanalysis to enhance the accuracy and precision of quantification in complex biological matrices.[1] Cross-validation of analytical methods is a critical step in drug development and clinical studies to ensure the reliability and comparability of data generated across different laboratories or using different analytical techniques.[2][3]

Comparative Performance of Meglutol-d3: LC-MS/MS vs. GC-MS

The following tables summarize the quantitative performance data of Meglutol-d3 for the analysis of Meglutol on a validated LC-MS/MS platform versus a validated GC-MS platform. The data presented here is representative of a typical cross-validation study.

Table 1: Linearity and Sensitivity

Parameter	LC-MS/MS Method	GC-MS Method
Linearity Range	1 - 1000 ng/mL	5 - 1500 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.997
Limit of Quantification (LOQ)	1 ng/mL	5 ng/mL

Table 2: Precision and Accuracy

Quality Control Sample	LC-MS/MS Method	GC-MS Method
Precision (%CV)	Accuracy (%)
Low QC (3 ng/mL)	4.2	102.5
Mid QC (500 ng/mL)	3.1	99.8
High QC (800 ng/mL)	2.8	101.3

Experimental Protocols

Detailed methodologies for the quantification of Meglutol using Meglutol-d3 as an internal standard on both LC-MS/MS and GC-MS platforms are provided below.

LC-MS/MS Method

1. Sample Preparation: Solid Phase Extraction (SPE)

• To 100 µL of plasma, add 10 µL of Meglutol-d3 internal standard solution (1 µg/mL).

• Add 200 µL of 0.1% formic acid in water and vortex.

• Load the mixture onto a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: Agilent 1200 Series or equivalent.

• Column: C18 column (e.g., ACE 3 C18, 100 mm x 3 mm).[1]

• Mobile Phase: A: 0.1% Formic Acid in Water, B: Acetonitrile.

• Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min.[1]

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Meglutol: Precursor Ion > Product Ion (e.g., specific m/z values)

  • Meglutol-d3: Precursor Ion > Product Ion (e.g., specific m/z values)

• Source Parameters: Optimized for maximum signal intensity.

GC-MS Method

1. Sample Preparation: Liquid-Liquid Extraction (LLE) and Derivatization

• To 100 µL of plasma, add 10 µL of Meglutol-d3 internal standard solution (1 µg/mL).

• Add 500 µL of ethyl acetate and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Add 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and 50 µL of pyridine.

• Incubate at 60°C for 30 minutes for derivatization.

2. Gas Chromatographic Conditions

• GC System: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, hold for 3 minutes.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Single Quadrupole or Triple Quadrupole Mass Spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Selected Ion Monitoring (SIM) or MRM Ions:

  • Meglutol derivative: Target and qualifier ions (e.g., specific m/z values)

  • Meglutol-d3 derivative: Target and qualifier ions (e.g., specific m/z values)

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the cross-validation process.

Caption: Workflow for the cross-validation of two analytical methods.

Caption: Bioanalytical sample processing workflow for LC-MS/MS and GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessing the performance of statistical validation tools for megavariate metabolomics data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of Meglutol-d3 Quantification in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison of Meglutol-d3 quantification, a critical process for standardizing analytical methods across different research sites. While specific inter-laboratory trial data for Meglutol-d3 is not publicly available, this document outlines a comprehensive protocol and presents illustrative data based on established bioanalytical method validation guidelines. The methodologies described herein are grounded in best practices for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Meglutol-d3, the deuterated form of the antilipemic agent Meglutol, is primarily used as an internal standard in quantitative analyses to ensure the accuracy and precision of Meglutol measurement in biological samples.[1][2][3][4] An inter-laboratory study is essential to verify that different laboratories can produce comparable results, a cornerstone of robust and reproducible research in drug development.

Data Presentation: Illustrative Performance of Meglutol Quantification

The following tables represent expected performance characteristics from a hypothetical inter-laboratory comparison study involving three laboratories (Lab A, Lab B, and Lab C). These labs would analyze a set of quality control (QC) samples with known concentrations of Meglutol, using Meglutol-d3 as an internal standard.

Table 1: Inter-Laboratory Precision and Accuracy for Meglutol QC Samples

QC Level	Nominal Conc. (ng/mL)	Laboratory	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
Low	5.0	Lab A	4.92	98.4	4.5
Lab B	5.15	103.0	5.2
Lab C	4.88	97.6	4.9
Mid	50.0	Lab A	51.2	102.4	3.1
Lab B	49.5	99.0	3.8
Lab C	50.8	101.6	3.5
High	400.0	Lab A	395.6	98.9	2.5
Lab B	408.0	102.0	2.9
Lab C	401.2	100.3	2.7

Table 2: Summary of Calibration Curve Performance Across Laboratories

Laboratory	Calibration Range (ng/mL)	Mean R²	Mean Slope	Mean Intercept
Lab A	1 - 500	0.9985	0.0124	0.0015
Lab B	1 - 500	0.9979	0.0121	0.0021
Lab C	1 - 500	0.9988	0.0126	0.0011

Experimental Protocols

A successful inter-laboratory comparison hinges on a well-defined and harmonized experimental protocol. The following sections detail the methodologies that would be distributed to all participating laboratories.

1. Sample Preparation: Protein Precipitation

This protocol outlines the extraction of Meglutol from a plasma matrix.

• Spiking: Prepare calibration standards and quality control samples by spiking known concentrations of Meglutol standard solutions into blank plasma.

• Internal Standard Addition: To 50 µL of each plasma sample (calibration standard, QC, or unknown), add 10 µL of Meglutol-d3 internal standard working solution (e.g., at 1000 ng/mL).

• Precipitation: Add 150 µL of cold acetonitrile to each sample.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate or autosampler vials for LC-MS/MS analysis.

2. LC-MS/MS Quantification Method

The following are typical starting parameters for the quantification of Meglutol, which should be optimized and validated by each participating laboratory prior to the inter-laboratory study.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over a 5-minute run time.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM).

  • Meglutol Transition: Q1/Q3 to be determined empirically (e.g., m/z 161.1 -> 101.1)

  • Meglutol-d3 Transition: Q1/Q3 to be determined empirically (e.g., m/z 164.1 -> 104.1)

• Data Analysis: Peak area ratios of the analyte to the internal standard are used to construct a calibration curve and quantify the unknown samples.

Visualizing the Workflow and Study Design

The following diagrams, generated using the DOT language, illustrate the key processes in the proposed inter-laboratory comparison.

Caption: High-level workflow for the inter-laboratory comparison study.

Caption: Detailed experimental workflow for sample preparation and analysis.

References

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 3. database.ich.org [database.ich.org]
• 4. biopharminternational.com [biopharminternational.com]

The Gold Standard for Bioanalysis: A Performance Guide to Meglutol-d3 as an Internal Standard

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of analytes in complex biological matrices is paramount. In the realm of mass spectrometry-based bioanalysis, the choice of an internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of Meglutol-d3 (3-hydroxy-3-methylglutaric acid-d3), a deuterated stable isotope-labeled internal standard, against other alternatives, supported by experimental data for closely related compounds.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Meglutol-d3, a deuterated analog of the endogenous metabolite Meglutol (3-hydroxy-3-methylglutaric acid), is designed to mimic the behavior of the unlabeled analyte throughout sample preparation and analysis. This co-elution and identical physicochemical behavior allow it to effectively compensate for variations in extraction recovery, matrix effects (such as ion suppression or enhancement), and injection volume, thereby significantly improving the accuracy and precision of the results.[1][2]

Performance Comparison: Meglutol-d3 vs. Alternative Internal Standards

The use of a deuterated internal standard like Meglutol-d3 offers substantial advantages over other types of internal standards, such as structural analogs or not using an internal standard at all. The following table summarizes the validation parameters for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of a closely related organic acid, 3-hydroxyglutaric acid, using its deuterated internal standard. These results are representative of the performance expected when using Meglutol-d3 for the quantification of Meglutol.

Performance Metric	Deuterated Internal Standard (e.g., Meglutol-d3)	Structural Analog Internal Standard	No Internal Standard
Linearity (r²)	> 0.999[3]	Variable, may be > 0.99 but less reliable	Highly variable, often < 0.99
Limit of Detection (LOD)	0.348 ng/mL[3]	Dependent on analog's ionization efficiency	Higher due to matrix interference
Limit of Quantification (LOQ)	1.56 ng/mL	Dependent on analog's ionization efficiency	Higher and less reliable
Intra-Assay Precision (%CV)	2 - 18%	Often > 15%	Can exceed 20%
Inter-Assay Precision (%CV)	2 - 18%	Often > 15%	Can exceed 20%
Accuracy (% Recovery)	66 - 115%	Can be highly variable (e.g., ±50%)	Can be highly variable (e.g., ±50%)
Matrix Effect Compensation	High	Partial and unpredictable	None

Experimental Protocol: Quantification of 3-Hydroxyglutaric Acid using a Deuterated Internal Standard

The following is a detailed methodology for the quantification of 3-hydroxyglutaric acid in plasma and urine using a deuterated internal standard, which serves as a model protocol for the use of Meglutol-d3.

1. Sample Preparation:

• Aliquots of plasma or urine samples are spiked with the deuterated internal standard solution.

• Proteins are precipitated by the addition of acetonitrile.

• The resulting supernatant is separated and dried.

• The dried residue is derivatized using 3 M HCl in 1-butanol with heating to form butyl esters.

• The derivatized sample is dried again and then reconstituted in a 50% methanol-water solution for analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• Chromatographic Separation: A C8 HPLC column is used with a gradient elution of 0.2% formic acid in water and methanol.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer with electrospray ionization (ESI) in positive mode. The analysis is carried out in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

3. Quantification:

• The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the deuterated internal standard.

• This ratio is then plotted against the known concentrations of calibration standards to generate a calibration curve.

• The concentration of the analyte in unknown samples is interpolated from this calibration curve.

Visualizing the Workflow

The following diagram illustrates the typical workflow for a bioanalytical method using a deuterated internal standard like Meglutol-d3.

Caption: Bioanalytical workflow using a deuterated internal standard.

Signaling Pathway Context

Meglutol, or 3-hydroxy-3-methylglutaric acid, is an intermediate in the catabolism of the amino acid leucine. Deficiencies in the enzyme 3-hydroxy-3-methylglutaryl-CoA lyase lead to the accumulation of Meglutol and other organic acids, resulting in the metabolic disorder 3-hydroxy-3-methylglutaric aciduria. Accurate quantification of Meglutol is crucial for the diagnosis and monitoring of this condition.

Caption: Simplified Leucine catabolism and Meglutol formation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitation of plasma and urine 3-hydroxyglutaric acid, after separation from 2-hydroxyglutaric acid and other compounds of similar ion transition, by liquid chromatography-tandem mass spectrometry for the confirmation of glutaric aciduria type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Use of Meglutol-d3 in Quantitative Analytical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Meglutol-d3 as a deuterated internal standard against non-deuterated alternatives for the quantitative analysis of Meglutol (3-hydroxy-3-methylglutaric acid) and other organic acids. The use of a stable isotope-labeled internal standard is widely regarded as the gold standard in mass spectrometry-based bioanalysis for achieving the highest levels of accuracy and precision.[1][2]

Meglutol-d3, as a deuterated analog of Meglutol, offers significant advantages in analytical assays by closely mimicking the analyte's behavior during sample preparation and analysis.[1][3] This guide presents a summary of its expected performance characteristics, a detailed experimental protocol for a typical assay, and a visual representation of the analytical workflow.

Data Presentation: Performance Comparison of Internal Standards

The following table summarizes the expected quantitative performance of Meglutol-d3 compared to a common non-deuterated internal standard, Tropic Acid, used in organic acid analysis. The data for Meglutol-d3 is representative of the typical performance of a deuterated internal standard in a validated LC-MS/MS or GC-MS assay, as specific experimental data was not available in the public domain.

Parameter	Meglutol-d3 (Deuterated IS)	Tropic Acid (Non-Deuterated IS)	Rationale for Performance
Linearity (r²)	> 0.995	> 0.99	Deuterated standards co-elute with the analyte, providing better correction for variations across the concentration range.[1]
Linear Range	Wide, analyte-dependent	May be narrower	The similar physicochemical properties of deuterated standards allow for a wider dynamic range that closely matches the analyte.
Sensitivity (LOD)	Lower (better)	Higher	Co-elution and similar ionization efficiency of deuterated standards can lead to improved signal-to-noise at low concentrations.
Sensitivity (LOQ)	Lower (better)	Higher	More precise quantification is achievable at lower concentrations due to the superior corrective ability of deuterated standards.
Precision (%RSD)	< 10%	< 15%	Deuterated standards provide better correction for variability in sample preparation and instrument response, leading to higher precision.
Accuracy (% Recovery)	95-105%	90-110%	The near-identical chemical behavior of a deuterated standard ensures more accurate correction for analyte loss during extraction.

Experimental Protocols

A detailed methodology for the quantitative analysis of organic acids, including Meglutol, in a biological matrix (e.g., urine) using Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard is provided below. This protocol is a representative example based on common practices in the field.

1. Sample Preparation

• Internal Standard Spiking: To 1 mL of urine, add a known amount of the internal standard solution (e.g., Meglutol-d3). For quantitative analysis, the internal standard should be added at the beginning of the sample preparation process to account for any losses in subsequent steps.

• Extraction:

  • Acidify the sample with hydrochloric acid.

  • Perform a liquid-liquid extraction with an organic solvent such as ethyl acetate.

  • Repeat the extraction process to ensure complete recovery of the organic acids.

  • Pool the organic layers and evaporate to dryness under a stream of nitrogen.

2. Derivatization

• To the dried extract, add a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) to convert the non-volatile organic acids into volatile derivatives suitable for GC-MS analysis.

• Incubate the mixture at a specified temperature and time (e.g., 70°C for 60 minutes) to ensure complete derivatization.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A suitable capillary column for organic acid analysis (e.g., DB-5MS).

• Injection: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC.

• Chromatographic Conditions:

  • Inlet Temperature: 250°C

  • Oven Temperature Program: Start at a lower temperature (e.g., 80°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C) to separate the different organic acids.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification of specific organic acids and their internal standards.

4. Data Analysis

• Integrate the peak areas of the analyte (Meglutol) and the internal standard (Meglutol-d3).

• Calculate the peak area ratio of the analyte to the internal standard.

• Generate a calibration curve by plotting the peak area ratios of standards against their known concentrations.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

A Head-to-Head Battle: Meglutol-d3 versus Non-Labeled Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. When analyzing Meglutol, a lipid-lowering agent, the choice of an appropriate internal standard is a critical decision that directly impacts data quality. This guide provides an objective comparison of the performance of a deuterium-labeled internal standard, Meglutol-d3, against a non-labeled standard in various analytical methodologies.

Meglutol, also known as 3-hydroxy-3-methylglutaric acid, functions by inhibiting HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis.[1] Accurate quantification of Meglutol in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies. The use of an internal standard is essential to correct for variability during sample preparation and analysis. A stable isotope-labeled (SIL) internal standard, such as Meglutol-d3, is widely considered the "gold standard" for quantitative mass spectrometry due to its near-identical physicochemical properties to the analyte.[2][3] This guide will delve into a comparative analysis of Meglutol-d3 and a non-labeled standard, supported by expected performance data and detailed experimental protocols.

Data Presentation: A Quantitative Comparison

The following tables summarize the expected quantitative data from a comparative validation of an LC-MS/MS method for Meglutol using Meglutol-d3 versus a non-labeled internal standard. This data is illustrative of the typical performance enhancements observed when employing a stable isotope-labeled internal standard.

Table 1: Linearity and Sensitivity

Parameter	With Meglutol-d3 (Isotope Dilution)	With Non-Labeled Standard
Calibration Curve Range	1 - 1000 ng/mL	10 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.998	≥ 0.990
Limit of Quantification (LOQ)	1 ng/mL	10 ng/mL

Table 2: Accuracy and Precision

QC Level	With Meglutol-d3 (Isotope Dilution)	With Non-Labeled Standard
Accuracy (% Bias)	Precision (% RSD)
Low QC (3 ng/mL)	± 5%	< 5%
Mid QC (500 ng/mL)	± 5%	< 5%
High QC (800 ng/mL)	± 5%	< 5%

Table 3: Recovery and Matrix Effect

Parameter	With Meglutol-d3 (Isotope Dilution)	With Non-Labeled Standard
Recovery (%)	85 - 95%	70 - 100%
Matrix Effect (%)	95 - 105% (Normalized)	60 - 120%

The data clearly illustrates the superior performance of the method using Meglutol-d3. The isotope dilution method is expected to provide a wider linear range, lower limit of quantification, and significantly better accuracy and precision. Most importantly, Meglutol-d3 effectively compensates for matrix effects, which is a major challenge in bioanalysis, leading to more reliable and reproducible results.

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the quantification of Meglutol are provided below.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of the internal standard solution (Meglutol-d3 or a non-labeled standard).

• Precipitate proteins by adding 400 µL of acetonitrile.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions:

  • Meglutol: Precursor ion [M-H]⁻ → Product ion

  • Meglutol-d3: Precursor ion [M+D3-H]⁻ → Product ion

  • Non-Labeled Standard: Precursor ion [M-H]⁻ → Product ion

• Optimization: Ion source parameters (e.g., spray voltage, source temperature, gas flows) and collision energies should be optimized for maximum signal intensity.

Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation and Derivatization:

• To 100 µL of urine, add the internal standard (Meglutol-d3 or a non-labeled standard).

• Perform a liquid-liquid extraction with ethyl acetate after acidification.

• Evaporate the organic layer to dryness.

• Derivatize the residue with a silylating agent (e.g., BSTFA with 1% TMCS) by heating at 70°C for 30 minutes to make the analyte volatile.

2. GC-MS Conditions:

• GC System: Gas chromatograph with a mass selective detector

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Meglutol and the internal standard.

Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

1. Sample Preparation:

• To 500 µL of plasma or urine, add 50 µL of a D₂O solution containing a known concentration of an internal standard (e.g., TSP or DSS).

• Centrifuge to remove any precipitates.

• Transfer the supernatant to a 5 mm NMR tube.

2. NMR Acquisition:

• Spectrometer: 500 MHz or higher NMR spectrometer

• Pulse Sequence: A one-dimensional ¹H-NMR experiment with water suppression (e.g., NOESYPRESAT).

• Acquisition Parameters:

  • Sufficient number of scans for adequate signal-to-noise ratio.

  • A relaxation delay of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation for accurate quantification.

• Quantification: The concentration of Meglutol is determined by comparing the integral of a characteristic Meglutol proton signal to the integral of the known concentration of the internal standard.

Mandatory Visualizations

HMG-CoA Reductase Signaling Pathway

Caption: Inhibition of the HMG-CoA reductase pathway by Meglutol.

Experimental Workflow for LC-MS/MS Analysis

Caption: General workflow for the quantitative analysis of Meglutol by LC-MS/MS.

Logical Relationship: Superiority of Meglutol-d3

Caption: The rationale behind the superior performance of Meglutol-d3 as an internal standard.

References

• 1. erndim.org [erndim.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Evaluating the Isotopic Purity of Commercially Available Meglutol-d3: A Comparative Guide

For researchers utilizing Meglutol-d3 as an internal standard or for metabolic tracing studies, the isotopic purity of the compound is a critical quality attribute that directly impacts data accuracy. This guide provides a comparative overview of commercially available Meglutol-d3, summarizing stated purity levels from various suppliers. Furthermore, it offers detailed experimental protocols for researchers to independently verify isotopic purity, ensuring the reliability of their experimental results.

Commercial Supplier Purity Overview

Meglutol-d3 is available from several chemical suppliers. While a comprehensive, independent comparative study analyzing the isotopic distribution of Meglutol-d3 from all major vendors is not publicly available, this section collates the purity information provided by the suppliers themselves. It is important to note that isotopic purity can vary between batches, and the data presented here is based on information available in product listings and certificates of analysis.

Supplier	Stated Chemical Purity	Stated Isotopic Purity/Enrichment
MedchemExpress	98.04% (HPLC, for a specific batch)	99.64% (Isotopic Enrichment, for a specific batch)
Cayman Chemical	Not specified	≥99% deuterated forms (d1-d3)
Alfa Chemistry	≥98.0%	Not specified

Note: The data for MedchemExpress is from a specific Certificate of Analysis and may not be representative of all available batches. The information from Cayman Chemical and Alfa Chemistry represents a general quality standard and lacks detailed isotopic distribution (i.e., the relative percentages of d0, d1, d2, and d3 species). For rigorous quantitative studies, it is highly recommended that researchers perform their own isotopic purity analysis.

Experimental Protocols for Isotopic Purity Determination

To facilitate the independent verification of Meglutol-d3 isotopic purity, the following protocols for High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy are provided.

Isotopic Purity Analysis by High-Resolution Mass Spectrometry (HR-MS)

Objective: To determine the relative abundance of each isotopologue (d0, d1, d2, d3) of Meglutol.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Meglutol-d3 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1 µg/mL in the same solvent.

• Instrumentation:

  • Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled to a liquid chromatography (LC) system.

• LC-MS Parameters:

  • LC Column: A C18 reversed-phase column is suitable for separation.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically preferred for acidic compounds like Meglutol.

  • Mass Analyzer Mode: Full scan mode with a mass range covering the expected m/z of Meglutol and its deuterated variants (e.g., m/z 100-200).

  • Resolution: Set to a high resolution (e.g., >30,000) to resolve the isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for the [M-H]⁻ ions of each expected isotopologue:

    • d0 (unlabeled Meglutol): C₆H₉O₅⁻ (m/z 161.0450)

    • d1: C₆H₈DO₅⁻ (m/z 162.0513)

    • d2: C₆H₇D₂O₅⁻ (m/z 163.0575)

    • d3: C₆H₆D₃O₅⁻ (m/z 164.0638)

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the total area of all isotopologues. The isotopic purity is typically reported as the percentage of the d3 species.

Structural Confirmation and Isotopic Purity Estimation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position of deuterium labeling and estimate the isotopic enrichment.

Methodology:

• Sample Preparation:

  • Dissolve an accurately weighed amount of Meglutol-d3 (typically 5-10 mg) in a suitable deuterated solvent (e.g., Methanol-d4, DMSO-d6).

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• NMR Experiments:

  • ¹H NMR: Acquire a standard proton NMR spectrum. The absence or significant reduction of the signal corresponding to the methyl protons (in non-deuterated Meglutol) will confirm the location of the deuterium labels. Integration of the residual proton signal in this position against a stable, non-deuterated proton signal in the molecule can provide an estimate of isotopic enrichment.

  • ¹³C NMR: Acquire a proton-decoupled carbon NMR spectrum. The signal for the deuterated methyl carbon will appear as a multiplet (due to C-D coupling) and will be significantly less intense than in the unlabeled compound.

  • ²H NMR (Deuterium NMR): This is a direct method to observe the deuterium nuclei. A single resonance in the deuterium spectrum at the chemical shift corresponding to the methyl group will confirm the labeling position. The integral of this peak can be used for quantification if a suitable internal standard is used.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for evaluating the isotopic purity of a commercial sample of Meglutol-d3.

Navigating the Nuances of Bioanalytical Method Transfer: A Guide for Assays Using Meglutol-d3

For researchers, scientists, and drug development professionals, the successful transfer of bioanalytical methods between laboratories is a critical step in the seamless progression of drug development. This guide provides a comprehensive comparison of key considerations and best practices for the method transfer of assays utilizing Meglutol-d3 as an internal standard, supported by established experimental protocols and data presentation.

The use of a stable isotope-labeled (SIL) internal standard, such as Meglutol-d3 for the quantification of its unlabeled counterpart, Meglutol (3-hydroxy-3-methylglutaric acid), is a cornerstone of robust bioanalytical methods. The near-identical physicochemical properties of the SIL internal standard to the analyte ensure it effectively tracks the analyte through sample preparation, chromatography, and ionization. This mimicry is crucial for compensating for variability and enhancing the accuracy and precision of the analytical method.

The Imperative of a Rigorous Method Transfer Protocol

A method transfer is the formal process of demonstrating that a validated analytical method developed in one laboratory (the originating lab) can be successfully executed by another laboratory (the receiving lab) to produce comparable results. A well-defined and executed method transfer protocol is paramount to ensure data integrity and consistency across different sites and phases of a drug development program.

There are several approaches to method transfer, with the most common being:

• Comparative Testing: Both the originating and receiving laboratories analyze the same set of samples, and the results are compared against predefined acceptance criteria. This is the most frequently used approach.

• Co-validation: The receiving laboratory participates in the original method validation.

• Partial Revalidation: The receiving laboratory conducts a subset of the original validation experiments.

• Method Transfer Waiver: In certain situations, with strong justification, a formal transfer study may be waived.

This guide will focus on the principles of comparative testing, as it provides a direct assessment of the method's performance in the receiving laboratory.

Key Performance Parameters for Method Transfer

The success of a method transfer is evaluated based on a set of predefined acceptance criteria for key validation parameters. These parameters ensure that the method remains accurate, precise, and reliable in the new laboratory environment.

Parameter	Acceptance Criteria (Typical)	Purpose
Accuracy	Within ±15% of the nominal concentration (for QC samples)	To ensure the closeness of the measured value to the true value.
Precision	Coefficient of Variation (CV) ≤ 15% (for QC samples)	To demonstrate the reproducibility of the method.
Linearity	Correlation coefficient (r²) ≥ 0.99	To confirm the proportional relationship between concentration and response.
Selectivity	No significant interfering peaks at the retention time of the analyte and IS	To ensure the method can differentiate the analyte from other components.
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision	To define the lowest concentration that can be reliably quantified.

Experimental Protocol: A Roadmap for Meglutol-d3 Assay Transfer

The following protocol outlines a typical LC-MS/MS method for the analysis of Meglutol, using Meglutol-d3 as an internal standard. This protocol should be meticulously followed by both the originating and receiving laboratories during the method transfer process.

Materials and Reagents

• Meglutol and Meglutol-d3 reference standards

• Human plasma (or other relevant biological matrix)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

Sample Preparation (Protein Precipitation)

• Thaw plasma samples and reference standards at room temperature.

• Vortex mix the plasma samples to ensure homogeneity.

• To a 100 µL aliquot of plasma, add 10 µL of Meglutol-d3 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation of Meglutol from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • Meglutol: Precursor ion > Product ion

  • Meglutol-d3: Precursor ion > Product ion

Data Presentation: A Comparative Analysis

To objectively assess the performance of the method transfer, quantitative data from both the originating and receiving laboratories should be summarized in clear and concise tables.

Table 1: Comparison of Accuracy and Precision for Quality Control Samples

QC Level	Laboratory	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
Low	Originating	50	49.5	99.0	4.5
Receiving	50	51.0	102.0	5.2
Mid	Originating	500	505.0	101.0	3.8
Receiving	500	490.0	98.0	4.1
High	Originating	4000	3980.0	99.5	3.2
Receiving	4000	4050.0	101.3	3.9

Table 2: Linearity of Calibration Curves

Laboratory	Calibration Range (ng/mL)	Slope	Intercept	Correlation Coefficient (r²)
Originating	10 - 5000	0.0012	0.0005	0.9985
Receiving	10 - 5000	0.0011	0.0007	0.9979

Visualizing the Method Transfer Workflow

A clear understanding of the method transfer process is essential for all stakeholders. The following diagram illustrates the key stages of a typical comparative testing workflow.

Figure 1. Workflow for a comparative bioanalytical method transfer.

Logical Relationships in Method Transfer Success

The successful outcome of a method transfer is dependent on several interconnected factors. The following diagram illustrates these logical relationships.

Figure 2. Key factors influencing a successful method transfer.

Conclusion: Ensuring Data Continuity and Integrity

The transfer of a bioanalytical method using Meglutol-d3 as an internal standard is a critical undertaking that demands meticulous planning, clear communication, and rigorous execution. By adhering to a comprehensive protocol, establishing clear acceptance criteria, and thoroughly documenting all aspects of the transfer, researchers can ensure the continued generation of high-quality, reliable data. The use of a stable isotope-labeled internal standard like Meglutol-d3 provides a strong analytical foundation, but it is the robustness of the method transfer process that ultimately guarantees data integrity and supports the successful advancement of drug development programs.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Meglutol-d3: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents like Meglutol-d3 is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also minimizes the ecological impact of research activities. This guide provides essential, step-by-step information for the safe and compliant disposal of Meglutol-d3.

Core Principles of Meglutol-d3 Disposal

Meglutol-d3, a deuterated form of Meglutol, requires careful handling and disposal due to its potential hazards. The primary directive for its disposal, as outlined in multiple safety data sheets (SDS), is to entrust the process to a licensed professional waste disposal service.[1][2][3] Under no circumstances should Meglutol-d3 or its containers be released into the environment or disposed of in standard waste streams.

Step-by-Step Disposal Protocol

To ensure the safe and compliant disposal of Meglutol-d3, follow these procedural steps:

• Chemical Collection and Storage :

  • Do not mix Meglutol-d3 with other waste materials.

  • Keep the compound in its original, tightly sealed container.

  • If the original container is compromised, use a suitable, clearly labeled, and sealed replacement container.

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Labeling and Documentation :

  • Ensure the waste container is clearly and accurately labeled as "Waste Meglutol-d3" and includes any relevant hazard symbols.

  • Maintain a log of the waste, noting the quantity and date of accumulation.

• Engage a Licensed Waste Disposal Service :

  • Contact a certified chemical waste disposal company to arrange for pickup and disposal.

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for Meglutol-d3 to ensure they are fully aware of the material's properties and hazards.

• Container Management :

  • Empty containers that held Meglutol-d3 must be treated as hazardous waste and disposed of in the same manner as the chemical itself. Do not rinse and reuse the containers.

Key Experimental and Safety Considerations

While specific experimental protocols for Meglutol-d3 are application-dependent, all laboratory work should be conducted with a clear understanding of its handling and disposal requirements. The compound is noted as being harmful if swallowed and very toxic to aquatic life with long-lasting effects. Therefore, preventing its release into the environment is a critical aspect of its use.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of Meglutol-d3, from the point of generation to final disposal.

Meglutol-d3 Disposal Workflow

References

• 1. Meglutol|MSDS [dcchemicals.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]

Essential Safety and Operational Guide for Handling Meglutol-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and disposal of Meglutol-d3, ensuring the well-being of laboratory personnel and adherence to safety protocols. Given the conflicting information on its hazard profile, with some sources indicating it as a skin and eye irritant, a cautious approach is recommended.

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to minimize exposure and ensure personal safety when handling Meglutol-d3, particularly in its powdered form. The following table summarizes the recommended PPE.

Body Part	Required PPE	Specifications & Best Practices
Hands	Nitrile Gloves	Double gloving is recommended, especially when handling the powder. Change gloves every 30-60 minutes or immediately if contaminated or damaged.[1]
Eyes	Safety Goggles with Side-Shields	In situations with a potential for splashing, a face shield should be worn in addition to safety goggles.
Body	Laboratory Coat	A buttoned lab coat made of a suitable material like Nomex® with cotton clothing underneath is recommended. Ensure it fits properly to cover as much skin as possible.
Respiratory	N95 or N100 Respirator	Recommended when handling the powder outside of a certified chemical fume hood to protect against inhalation of airborne particles.
Feet	Closed-toe Shoes	Shoes should fully cover the feet to protect against spills.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of Meglutol-d3 and the safety of the laboratory environment.

Parameter	Recommendation
Handling	Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid dust formation and inhalation. Avoid contact with skin and eyes.
Storage	Store in a tightly sealed, light-protecting container (e.g., amber vial) in a cool, dry, and well-ventilated area.[2] Recommended storage temperatures are -20°C for up to one month and -80°C for up to six months.[3]
Stability	Protect from light and moisture to prevent degradation.[2][4]

Accidental Release and Exposure

Immediate and appropriate action is critical in the event of an accidental release or exposure to Meglutol-d3.

Scenario	Immediate Action
Skin Contact	Immediately brush off any powder with a gloved hand, then flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush the eyes with lukewarm water for at least 20 minutes, holding the eyelids open. Use an emergency eyewash station if available. Do not rub the eyes. Seek immediate medical attention.
Inhalation	Move the individual to fresh air at once. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
Spill	For a small spill of the powder, carefully sweep it up, avoiding dust generation, and place it in a sealed container for disposal. For a larger spill, follow established laboratory protocols for hazardous material cleanup.

Disposal Plan

Proper disposal of Meglutol-d3 and its containers is necessary to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Meglutol-d3	Dispose of as hazardous chemical waste in a clearly labeled, sealed container. Do not mix with other waste streams.
Contaminated Materials (e.g., gloves, wipes)	Place in a designated hazardous waste container.
Empty Containers	Triple rinse the container with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Deface the label on the empty container before disposing of it as regular laboratory waste.

Experimental Workflow: Safe Handling of Meglutol-d3

The following diagram illustrates the standard workflow for safely handling Meglutol-d3 in a laboratory setting.

References

• 1. pppmag.com [pppmag.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. carlroth.com [carlroth.com]